Hydroxy Celecoxib-d4

Core Science & Biosynthesis

what is the role of Hydroxy Celecoxib-d4 in bioanalysis

An In-depth Technical Guide on the Core Role of Hydroxy Celecoxib-d4 in Bioanalysis

Authored by: A Senior Application Scientist

This guide provides an in-depth examination of Hydroxy Celecoxib-d4 and its critical function as a stable isotope-labeled internal standard (SIL-IS) in modern bioanalytical workflows. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural outlines to explore the scientific rationale behind its application, ensuring the generation of robust, reliable, and regulatory-compliant pharmacokinetic data for Celecoxib.

The Bioanalytical Imperative: Understanding Celecoxib's Metabolic Journey

Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor widely prescribed for its anti-inflammatory, analgesic, and antipyretic properties.[1][2] To fully characterize its safety and efficacy profile, a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) is paramount. In humans and preclinical species, Celecoxib is extensively metabolized, with less than 3% of the drug eliminated in its unchanged form.[3][4]

The primary metabolic pathway is initiated in the liver, where the cytochrome P450 enzyme CYP2C9, with a minor contribution from CYP3A4, catalyzes the hydroxylation of Celecoxib's methyl group.[3][5] This reaction produces the principal metabolite, Hydroxy Celecoxib. Subsequently, cytosolic alcohol dehydrogenases further oxidize Hydroxy Celecoxib to a carboxylic acid metabolite (Carboxy Celecoxib).[4][6] Crucially, both Hydroxy Celecoxib and Carboxy Celecoxib are pharmacologically inactive as COX inhibitors.[3][7]

Therefore, accurately quantifying not just the parent drug but also its primary metabolite, Hydroxy Celecoxib, is essential for building a complete pharmacokinetic (PK) model. This data informs dosing regimens, reveals potential drug-drug interactions, and helps explain inter-patient variability, particularly in individuals with genetic polymorphisms in the CYP2C9 enzyme.[3][4]

Caption: Metabolic pathway of Celecoxib.

The Lynchpin of Quantitation: The Role of the Internal Standard

Quantitative bioanalysis, especially using highly sensitive techniques like Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), is susceptible to variations that can compromise data integrity.[8] Discrepancies can arise during sample preparation (e.g., incomplete extraction recovery) and analysis (e.g., ion suppression or enhancement from the biological matrix).[9]

To control for this variability, a suitable Internal Standard (IS) is added at a known, constant concentration to every sample, calibrator, and quality control (QC) at the very beginning of the workflow.[8][10] The IS should ideally be a stable isotope-labeled version of the analyte.[9] A SIL-IS is chemically identical to the analyte but has a higher mass due to the incorporation of heavy isotopes (like Deuterium, ¹³C, or ¹⁵N).[8][9]

This near-perfect chemical analogy ensures that the IS and the analyte behave almost identically during extraction, chromatography, and ionization.[9] Any loss of analyte during sample processing will be matched by a proportional loss of the IS. Any matrix-induced ion suppression will affect both compounds equally. The mass spectrometer, however, can distinguish between the two based on their mass difference.

Quantification is therefore based not on the absolute signal of the analyte, but on the ratio of the analyte's peak area to the IS's peak area.[8] This ratio remains stable and accurate, effectively nullifying analytical variability.

Hydroxy Celecoxib-d4: The Gold Standard for Metabolite Analysis

For the robust quantification of Hydroxy Celecoxib, its deuterated analog, Hydroxy Celecoxib-d4 , is the unequivocal internal standard of choice.[11][12]

Why not use another compound?

• Structural Analogs (e.g., Sulindac, Atorvastatin): While sometimes used, these compounds have different chemical properties.[13][14] They may extract differently, elute at a different chromatographic time, and experience different ionization efficiencies and matrix effects than the analyte. This disparity introduces analytical bias.

• Celecoxib-d4: Using the deuterated parent drug to quantify a metabolite is a flawed approach.[15] Hydroxy Celecoxib is more polar than Celecoxib and will have different chromatographic and extraction behaviors. An IS must mimic the analyte, and in this case, the analyte is Hydroxy Celecoxib.

Hydroxy Celecoxib-d4, in which four hydrogen atoms on the benzene sulfonamide ring are replaced with deuterium, is the ideal IS because it:

• Co-elutes chromatographically with the native Hydroxy Celecoxib.

• Exhibits the same extraction recovery and ionization response.

• Has a sufficient mass shift (+4 Da) to be clearly resolved by the mass spectrometer without isotopic crosstalk.

• Is stable and does not undergo H/D exchange back to the unlabeled form during sample processing.[16]

A Validated Bioanalytical Workflow for Hydroxy Celecoxib

This section outlines a typical, robust LC-MS/MS workflow for the quantification of Hydroxy Celecoxib in plasma, grounded in regulatory expectations for method validation.[10][17]

Caption: Bioanalytical workflow for Hydroxy Celecoxib.

Experimental Protocol

• Preparation of Standards:

  • Prepare primary stock solutions of Hydroxy Celecoxib and Hydroxy Celecoxib-d4 in a suitable organic solvent (e.g., methanol).

  • Perform serial dilutions to create working solutions for calibration standards and quality controls.

  • Spike blank biological matrix (e.g., human plasma) with the analyte working solutions to prepare a calibration curve (typically 8 non-zero points) and at least four levels of QCs (LLOQ, Low, Mid, High).[17]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the Hydroxy Celecoxib-d4 internal standard working solution. Vortex briefly.

  • Causality: Adding the IS at this initial stage is critical to ensure it experiences all subsequent sources of potential variability alongside the analyte.[8]

  • Add 200 µL of acetonitrile to precipitate proteins. Vortex for 1 minute.

  • Add 1 mL of an extraction solvent (e.g., methyl tert-butyl ether). Vortex vigorously for 5 minutes.

  • Centrifuge at 4000 x g for 10 minutes to separate the organic and aqueous layers.

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A C18 reversed-phase column (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm) is suitable for retaining and separating the analytes.[18]

    • Mobile Phase: A gradient elution using 5 mM ammonium acetate in water (A) and acetonitrile (B) provides good peak shape and separation.[19]

    • Flow Rate: 0.5 mL/min.

    • Injection Volume: 10 µL.

  • Mass Spectrometry:

    • Ionization: Electrospray Ionization (ESI), typically in negative mode for sulfonamides, though positive mode can also be used.[18]

    • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for both the analyte and the IS.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Hydroxy Celecoxib	396.1	316.1	Negative
Hydroxy Celecoxib-d4 (IS)	400.1	320.1	Negative
Table 1: Illustrative MRM Transitions for Analysis. Note: Optimal transitions must be empirically determined on the specific mass spectrometer being used.

A Foundation of Trust: Bioanalytical Method Validation

Before analyzing study samples, the entire method must be rigorously validated according to regulatory guidelines from bodies like the U.S. Food and Drug Administration (FDA).[10][17] The use of Hydroxy Celecoxib-d4 is instrumental in meeting the stringent acceptance criteria for this validation.

Validation Parameter	Description	Typical Acceptance Criteria	Role of Hydroxy Celecoxib-d4
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components.[20]	No significant interfering peaks at the retention time of the analyte or IS in blank matrix.	Ensures that the signal being measured is from the IS and not a matrix component, confirming the integrity of the ratio calculation.
Accuracy & Precision	Closeness of measured values to the nominal concentration (accuracy) and the degree of scatter between replicate measurements (precision).[20]	Accuracy: Mean concentration within ±15% of nominal (±20% at LLOQ). Precision: Coefficient of variation (CV) ≤15% (≤20% at LLOQ).[17]	Corrects for run-to-run and sample-to-sample variability in extraction and instrument response, enabling consistent and reproducible results that meet tight A&P criteria.
Matrix Effect	The alteration of ionization efficiency by co-eluting matrix components.	Assessed by comparing the response of the analyte in post-extraction spiked matrix to its response in a clean solution. The IS-normalized matrix factor should be consistent.	Because the IS and analyte are affected identically by ion suppression/enhancement, the peak area ratio remains constant, effectively neutralizing the matrix effect.
Recovery	The efficiency of the extraction process.[21]	Recovery does not need to be 100%, but it must be consistent and reproducible across the concentration range.[20]	By tracking the IS response, variability in extraction efficiency is normalized, ensuring that lower recovery in one sample does not lead to an erroneously low calculated concentration.
Stability	Analyte stability in the biological matrix under various storage and handling conditions (freeze-thaw, bench-top, long-term).[21]	Mean concentration of stability samples should be within ±15% of nominal concentration.	The IS helps provide an accurate measurement of the analyte concentration in stability-testing QCs, confirming whether degradation has occurred.
Table 2: Key Bioanalytical Method Validation Parameters and the Role of the SIL-IS.

Conclusion

In the landscape of regulated bioanalysis, precision and reliability are not negotiable. Hydroxy Celecoxib-d4 is more than a mere reagent; it is a fundamental tool that enables the acquisition of high-quality, defensible data for Celecoxib metabolism studies. By serving as an ideal internal standard, it compensates for the inherent variability of complex bioanalytical procedures, from sample extraction to mass spectrometric detection. Its use ensures that the resulting pharmacokinetic data accurately reflects the physiological processes occurring in vivo, providing the robust foundation required for critical drug development decisions.

References

• Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC - NIH. (n.d.). National Institutes of Health. Available at: [Link]

• Celecoxib Pathway, Pharmacokinetics - ClinPGx. (n.d.). PharmGKB. Available at: [Link]

• Metabolism and Excretion of [ 14 C]Celecoxib in Healthy Male Volunteers. (2000). Drug Metabolism and Disposition. Available at: [Link]

• Celecoxib Pathway, Pharmacodynamics - ClinPGx. (n.d.). PharmGKB. Available at: [Link]

• Celecoxib - DISSECT platform. (n.d.). CNGBdb. Available at: [Link]

• Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. (2018). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Easy synthesis and analytical application of deuterated alkanesulfonates as internal standards for determination using mass spectrometry. (2026). Analytical Sciences. Available at: [Link]

• Characterization of metabolites of Celecoxib in rabbits by liquid chromatography/tandem mass spectrometry. (2002). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc. Available at: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (2022). U.S. Food and Drug Administration. Available at: [Link]

• A selective and sensitive LC-MS/MS method for the simultaneous determination of twopotential genotoxic impurities in celecoxib. (2017). Journal of the Iranian Chemical Society. Available at: [Link]

• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2022). Molecules. Available at: [Link]

• Liquid chromatographic-mass spectrometric determination of celecoxib in plasma using single-ion monitoring and its use in clinical pharmacokinetics. (2001). Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• Development of simple and rapid LC-MS/MS method for determination of celecoxib in human plasma and its application to bioequivalence study. (2012). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. (n.d.). IRL @ UMSL. Available at: [Link]

• Bioanalytical Method Validation. (2001). U.S. Food and Drug Administration. Available at: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). YouTube. Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). Alturas Analytics, Inc. Available at: [Link]

• Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. (n.d.). U.S. Food and Drug Administration. Available at: [Link]

• Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. (2013). The AAPS Journal. Available at: [Link]

• CAS No : 1276524-56-1| Chemical Name : Hydroxy Celecoxib-d4. (n.d.). Pharmaffiliates. Available at: [Link]

• Can Celecoxib Assay in Preclinical Studies Be Improved?. (2023). Pharmaceutics. Available at: [Link]

• Pharmacological and Analytical Profile of Celecoxib. (2022). Pharmaceutical Sciences And Biomedical Analysis Journal. Available at: [Link]

• Quantification of Trace Polymorphic Impurity in Celecoxib with Powder X-Ray Diffraction Technique. (2025). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

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Analytical and Pharmacological Dynamics of Hydroxycelecoxib: Leveraging Hydroxycelecoxib-d4 in LC-MS/MS Workflows

Introduction: The Metabolic Fate of Celecoxib

Celecoxib is a highly selective cyclooxygenase-2 (COX-2) inhibitor widely prescribed for osteoarthritis, rheumatoid arthritis, and acute pain management[1]. While its primary mechanism of action involves the blockade of pro-inflammatory prostaglandin synthesis, the drug's pharmacokinetic profile is heavily dictated by extensive hepatic metabolism[2].

Less than 3% of an administered celecoxib dose is excreted unchanged[1][3]. The primary, rate-limiting step in its clearance is the methyl hydroxylation of the pyrazole ring to form hydroxycelecoxib [4]. This phase I metabolic transformation is predominantly catalyzed by the highly polymorphic Cytochrome P450 2C9 (CYP2C9) enzyme, with a minor contribution (<25%) from CYP3A4[3][5].

Following its formation, hydroxycelecoxib is rapidly oxidized by cytosolic alcohol dehydrogenases (ADH1 and ADH2) into carboxycelecoxib, which is subsequently glucuronidated and excreted[2][5]. Because both hydroxycelecoxib and carboxycelecoxib lack COX-2 inhibitory activity[4], quantifying these metabolites is not about measuring therapeutic efficacy, but rather about phenotyping an individual's CYP2C9 metabolic capacity and understanding drug-drug interactions (DDIs).

Metabolic pathway of Celecoxib highlighting CYP2C9-mediated hydroxylation.

The Analytical Imperative for Hydroxycelecoxib-d4

To accurately profile the pharmacokinetics of celecoxib and its metabolites in clinical trials or in vitro organoid models[6], researchers rely on Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). However, biological matrices like human plasma or organoid culture media introduce severe matrix effects —endogenous compounds that co-elute with the target analytes and suppress or enhance their ionization in the mass spectrometer source.

To correct for this, Hydroxycelecoxib-d4 is synthesized and employed as a Stable Isotope-Labeled Internal Standard (SIL-IS).

The Causality Behind the D4 Selection

Why use a deuterated (+4 Da) standard rather than a generic structural analog?

• Co-elution: Hydroxycelecoxib-d4 shares the exact physicochemical properties (pKa, lipophilicity) as the endogenous metabolite. It extracts and elutes from the UHPLC column at the exact same retention time, ensuring it experiences the exact same matrix ion suppression as the target analyte.

• Isotopic Purity and Cross-Talk: The natural isotopic distribution of hydroxycelecoxib includes M+1 and M+2 peaks (due to naturally occurring 13 C, 34 S, and 18 O). If a D2 (+2 Da) standard were used, the natural M+2 isotope of the endogenous metabolite would bleed into the internal standard's detection channel, skewing quantification at high concentrations. A +4 Da mass shift ensures complete isolation of the Multiple Reaction Monitoring (MRM) channels.

Standardized LC-MS/MS Methodology

The following protocol outlines a self-validating system for the extraction and quantification of hydroxycelecoxib from human plasma utilizing Hydroxycelecoxib-d4.

Sample Preparation Workflow

• Step 1: IS Spiking: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 10 µL of Hydroxycelecoxib-d4 working solution (e.g., 500 ng/mL).

  • Causality: Spiking the SIL-IS directly into the raw matrix before any extraction ensures that any subsequent volumetric losses or extraction inefficiencies affect both the analyte and the IS equally. The final quantification relies on the peak area ratio, which remains perfectly preserved.

• Step 2: Protein Precipitation (PPT): Add 300 µL of ice-cold Acetonitrile (ACN). Vortex vigorously for 2 minutes.

  • Causality: Acetonitrile disrupts the hydration shell of plasma proteins, causing them to denature and precipitate. The moderately polar hydroxycelecoxib and its D4 counterpart remain highly soluble in the organic supernatant.

• Step 3: Centrifugation & Reconstitution: Centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer 150 µL of the supernatant to an autosampler vial and dilute with 150 µL of LC-MS grade water.

  • Causality: Diluting the high-organic supernatant with water matches the initial aqueous conditions of the reverse-phase LC gradient. Injecting a purely organic sample would cause "solvent breakthrough," leading to split or broadened chromatographic peaks.

LC-MS/MS sample preparation and analysis workflow using Hydroxycelecoxib-d4.

Mass Spectrometric Parameters

Celecoxib and its metabolites contain a sulfonamide group, making them highly amenable to Negative Electrospray Ionization (ESI-)[7]. The primary fragmentation pathway involves the neutral loss of the sulfonamide SO2​ moiety (-64 Da).

Table 1: Negative Ion Electrospray (ESI-) MRM Parameters

Analyte	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Proposed Neutral Loss	Function
Celecoxib	380.0	315.9	- SO2​ (64 Da)	Parent Drug Quantitation
Hydroxycelecoxib	396.0	331.9	- SO2​ (64 Da)	Metabolite Quantitation
Hydroxycelecoxib-d4	400.0	335.9	- SO2​ (64 Da)	Internal Standard (IS)

Note: Parameters are optimized based on validated bioanalytical methods for celecoxib and its metabolites[7].

Pharmacogenomic Applications

The quantification of hydroxycelecoxib is not merely an analytical exercise; it is a critical tool for personalized medicine. Because CYP2C9 is highly polymorphic, individuals carrying the CYP2C92 or CYP2C93 alleles exhibit significantly reduced enzyme activity[2][5].

By administering a standard dose of celecoxib and subsequently measuring the plasma ratio of Celecoxib to Hydroxycelecoxib using the D4-calibrated LC-MS/MS assay, clinicians and researchers can accurately phenotype a patient's CYP2C9 status. Poor metabolizers (e.g., 3/3 carriers) will show a heavily skewed ratio favoring the parent drug, indicating an increased exposure and a higher risk of adverse cardiovascular or gastrointestinal events[1][2]. Consequently, regulatory guidelines often recommend dosage adjustments for known CYP2C9 poor metabolizers.

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The Commercial Availability and Bioanalytical Application of Hydroxy Celecoxib-d4: A Technical Guide

Executive Summary

Celecoxib is a highly selective cyclooxygenase-2 (COX-2) inhibitor widely utilized in the management of inflammatory conditions. In human pharmacokinetics, the drug's primary metabolic clearance is driven by hepatic Cytochrome P450 2C9 (CYP2C9), which catalyzes its conversion into the inactive metabolite, hydroxycelecoxib[1]. For Drug Metabolism and Pharmacokinetics (DMPK) scientists, the precise quantification of this metabolite in biological matrices is critical for phenotyping CYP2C9 activity and evaluating drug-drug interactions (DDIs). This whitepaper details the commercial sourcing, mechanistic rationale, and bioanalytical protocols for utilizing Hydroxy Celecoxib-d4 as a Stable Isotope-Labeled Internal Standard (SIL-IS) to ensure absolute data integrity in LC-MS/MS workflows.

Mechanistic Grounding: The CYP2C9 Pathway

The biotransformation of celecoxib follows monophasic Michaelis-Menten kinetics. The CYP2C9 enzyme oxidizes the methyl group on the drug's phenyl ring to yield hydroxycelecoxib. Subsequently, cytosolic alcohol and aldehyde dehydrogenases further oxidize this intermediate into carboxycelecoxib[1].

Figure 1: CYP2C9-mediated metabolism pathway of celecoxib to its primary and secondary metabolites.

The Rationale for Deuteration (d4) in Bioanalysis

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), matrix effects—where co-eluting endogenous compounds suppress or enhance target ionization—are the leading cause of analytical failure. To establish a self-validating quantitative system, a SIL-IS is mandatory.

Hydroxy Celecoxib-d4 (4-sulfonamide) incorporates four deuterium atoms specifically on the benzenesulfonamide ring[2].

Causality of Structural Choice:

• Isotopic Stability: The benzenesulfonamide ring protons are non-exchangeable in aqueous biological matrices. If the deuterium were placed on the acidic sulfonamide (-SO₂NH₂) or hydroxyl (-OH) groups, rapid H/D back-exchange would occur during sample preparation, ruining the standard's integrity.

• Mass Shift: The +4 Da mass shift (m/z 401.4 vs 397.4) provides sufficient resolution to prevent isotopic cross-talk from the naturally occurring ¹³C and ³⁴S isotopes of the unlabeled analyte.

• Chromatographic Co-elution: The d4-labeled standard exhibits near-identical lipophilicity to the unlabeled metabolite. It co-elutes precisely with the analyte, experiencing the exact same matrix-induced ionization suppression, thereby mathematically normalizing the detector response.

Commercial Availability & Sourcing Metrics

Procuring high-purity Hydroxy Celecoxib-d4 is essential for GLP-compliant bioanalysis. Several specialized chemical suppliers synthesize this standard, typically achieving isotopic purities >98% to prevent interference with the Lower Limit of Quantification (LLOQ).

Table 1: Commercial Sourcing Metrics for Celecoxib Metabolite Standards

Compound Name	CAS Number	Molecular Weight	Isotopic Purity	Commercial Suppliers
Hydroxy Celecoxib-d4	1276524-56-1	401.40 g/mol	≥98% (Deuterium)	, [3]
Celecoxib-d4	544686-20-6	385.40 g/mol	≥98% (Deuterium)	Clearsynth[4], Simson Pharma
Hydroxy Celecoxib (Unlabeled)	170571-00-3	397.37 g/mol	N/A	[5]

Experimental Protocol: LC-MS/MS Bioanalytical Workflow

The following protocol outlines a highly sensitive, self-validating for quantifying hydroxycelecoxib in human plasma.

Figure 2: Self-validating LC-MS/MS bioanalytical workflow using Hydroxy Celecoxib-d4 as a SIL-IS.

Step-by-Step Methodology

Step 1: Preparation of Working Solutions

• Action: Dissolve Hydroxy Celecoxib-d4 powder in a 50:50 Methanol:Water (v/v) solution to create a 1 mg/mL primary stock. Dilute to a 10 ng/mL working internal standard (IS) solution.

• Causality: A 50% organic solvent ensures complete solubilization of the lipophilic pyrazole ring while preventing the rapid evaporative concentration changes that occur when storing standards in pure organic solvents.

Step 2: Sample Extraction (Protein Precipitation)

• Action: Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of the 10 ng/mL SIL-IS. Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Vortex vigorously for 2 minutes and centrifuge at 14,000 x g for 10 minutes.

• Causality: Acetonitrile disrupts the tertiary structure of plasma proteins, breaking the high protein-binding affinity of celecoxib metabolites (>97% bound) and precipitating the proteins out of solution. Spiking the SIL-IS before extraction corrects for any physical loss of the analyte during this step, ensuring a self-validating recovery metric.

Step 3: UHPLC Separation

• Action: Inject 5 µL of the supernatant onto a C18 analytical column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Utilize a gradient elution of Water (Mobile Phase A) and Acetonitrile (Mobile Phase B), both buffered with 5 mM Ammonium Acetate.

• Causality: The non-polar C18 stationary phase resolves hydroxycelecoxib from early-eluting matrix phospholipids. Ammonium acetate acts as a volatile buffer that deliberately enhances negative ion formation in the mass spectrometer source.

Step 4: ESI-MS/MS Detection

• Action: Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 396.1 → 316.1 for Hydroxycelecoxib and m/z 400.1 → 320.1 for Hydroxy Celecoxib-d4.

• Causality: Negative ionization exploits the acidic nature of the sulfonamide group, yielding a robust deprotonated precursor ion [M-H]⁻. The MRM mode filters out background noise, providing absolute specificity for the target mass shift.

Step 5: Quantification & System Validation

• Action: Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the nominal concentration of the calibration standards.

• Causality: Because the d4-labeled IS co-elutes exactly with the analyte, any ion suppression caused by undetected matrix components affects both molecules equally. The ratio remains constant, making the quantification mathematically immune to matrix effects.

References

• Title: Major Role of Human Liver Microsomal Cytochrome P450 2C9 (CYP2C9) in the Oxidative Metabolism of Celecoxib, a Novel Cyclooxygenase-II Inhibitor. Source: ResearchGate URL: [Link]

• Title: Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. Source: PubMed Central (PMC) / NIH URL: [Link]

• Title: Hydroxy Celecoxib-d4 | CAS No : 1276524-56-1. Source: Pharmaffiliates URL: [Link]

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The Gold Standard: A Technical Guide to the Critical Role of Deuterated Internal Standards in DMPK Studies

Preamble: The Quest for Unimpeachable Data in Drug Development

In the intricate landscape of Drug Metabolism and Pharmacokinetics (DMPK), the ultimate goal is to generate robust, reproducible, and accurate data that faithfully describes the fate of a drug candidate in a biological system. This data forms the bedrock upon which critical decisions in drug development are made. The analytical linchpin for quantifying drugs and their metabolites in complex biological matrices like plasma, urine, or tissue is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] However, the journey from sample collection to final concentration value is fraught with potential variability. Analyte loss during sample preparation, fluctuations in instrument performance, and the notoriously unpredictable phenomenon of matrix effects can all conspire to undermine data integrity.[2][3]

To navigate these challenges, the use of an internal standard (IS) is not merely a suggestion but a fundamental requirement for high-quality bioanalysis.[4][5] The IS is a compound of known concentration added to every sample, calibrator, and quality control (QC), acting as a chemical doppelgänger to the analyte.[6] By using the ratio of the analyte's response to the IS's response for quantification, we can normalize and correct for a multitude of analytical vagaries.[2] While various compounds, such as structural analogs, can be used, the consensus within the scientific and regulatory community is that a Stable Isotope-Labeled Internal Standard (SIL-IS), particularly a deuterated standard, represents the unequivocal gold standard.[2][7][8] This guide will elucidate the scientific principles, practical applications, and profound importance of leveraging deuterated standards to achieve the highest echelon of data quality in DMPK studies.

Section 1: The Ideal Internal Standard - A Theoretical Framework

An ideal internal standard would be a compound that is chemically and physically identical to the analyte but mass-spectrometrically distinct. This ideal standard would co-elute perfectly with the analyte, experience identical extraction recovery, and be subject to the exact same degree of ion suppression or enhancement in the MS source.[4] While no such perfect entity exists, a deuterated standard comes remarkably close.

A deuterated internal standard is the analyte molecule in which one or more hydrogen atoms (¹H) have been replaced by their stable, non-radioactive heavy isotope, deuterium (²H or D).[7][9] This subtle change increases the mass of the molecule, allowing it to be distinguished from the analyte by the mass spectrometer, yet it preserves the fundamental physicochemical properties—such as pKa, polarity, and solubility—to a degree that structural analogs cannot match.[4][10]

Comparative Analysis: Deuterated vs. Structural Analog Internal Standards

The choice of internal standard has a direct and significant impact on assay performance. The following table provides a comparative summary.

Feature	Deuterated Internal Standard (SIL-IS)	Structural Analog Internal Standard
Chemical & Physical Properties	Nearly identical to the analyte.[10]	Similar, but differences in polarity, pKa, and functional groups exist.[1]
Chromatographic Behavior	Typically co-elutes or elutes very closely with the analyte.[4]	Different retention time; does not track analyte into micro-environments of matrix effects.[11]
Extraction Recovery	Virtually identical to the analyte across various techniques (e.g., LLE, SPE, PPT).[1]	Can differ significantly, leading to poor correction for analyte loss.
Ionization Efficiency	Experiences the same degree of ion suppression/enhancement as the analyte.[1][3]	Subject to different matrix effects due to different retention times and chemical nature.
Accuracy & Precision	Provides the highest level of accuracy and precision.[4]	Can lead to inaccurate and imprecise results, especially with variable matrices.[11]
Regulatory View	Preferred and recommended by regulatory bodies like the FDA and EMA.[5][7]	Acceptable, but requires more extensive validation to prove its suitability.[11]

Section 2: The Core Directive—Mitigating Matrix Effects

The most insidious challenge in LC-MS bioanalysis is the matrix effect. This phenomenon occurs when co-eluting endogenous components from the biological matrix (e.g., phospholipids, salts, proteins) interfere with the ionization of the analyte in the mass spectrometer's source, leading to either suppression or enhancement of its signal.[3][12] This effect is a primary source of analytical inaccuracy and imprecision.

A deuterated standard is the most powerful tool to combat this issue. Because it is chemically and structurally almost identical to the analyte, it has nearly the same ionization efficiency and co-elutes from the chromatography column at almost the exact same time.[4] Therefore, it enters the ion source surrounded by the same "cloud" of interfering matrix components as the analyte. Any suppression or enhancement that affects the analyte will affect the deuterated standard to the same degree.[1] While the absolute signal of both may fluctuate, their ratio remains constant, preserving the accuracy of the quantitative measurement.[9] A structural analog, which elutes at a different time, will experience a completely different matrix environment and thus cannot reliably correct for the effect on the analyte.

Visualizing the Mechanism of Matrix Effect Compensation

The following diagram illustrates how a co-eluting deuterated internal standard (D-IS) effectively compensates for ion suppression.

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]

The Role of CYP2C9 in Celecoxib Metabolism: A Technical Guide to Pharmacokinetics and Assay Methodologies

Executive Summary

Celecoxib is a highly selective cyclooxygenase-2 (COX-2) inhibitor widely prescribed for the management of osteoarthritis, rheumatoid arthritis, and acute pain syndromes[1]. Unlike non-selective nonsteroidal anti-inflammatory drugs (NSAIDs), celecoxib spares COX-1, thereby reducing gastrointestinal toxicity[1]. However, the clinical efficacy and safety profile of celecoxib are heavily dictated by its hepatic clearance.

Celecoxib is characterized by high permeability but low aqueous solubility, and less than 3% of the administered dose is excreted unchanged in urine and feces[2][3]. The drug is predominantly eliminated via hepatic biotransformation, a process critically dependent on the cytochrome P450 2C9 (CYP2C9) enzyme[2][3]. Because the CYP2C9 gene is highly polymorphic, genetic variations profoundly impact systemic exposure, half-life, and the probability of adverse drug reactions (ADRs)[4]. This whitepaper provides an in-depth mechanistic analysis of CYP2C9-mediated celecoxib metabolism, the pharmacokinetic consequences of genetic polymorphisms, and validated in vitro assay protocols for evaluating these metabolic pathways.

Mechanistic Foundation: The Biotransformation Pathway

The metabolic clearance of celecoxib is a multi-step enzymatic process occurring primarily in the liver. The rate-limiting step is the initial Phase I oxidation.

• Methyl Hydroxylation (Phase I): Celecoxib undergoes oxidation at its methyl group to form hydroxycelecoxib. This reaction is predominantly catalyzed by CYP2C9, which accounts for >75% of this conversion, with CYP3A4 playing a minor secondary role (<25%)[2][5].

• Cytosolic Oxidation: Hydroxycelecoxib is pharmacologically inactive. It is rapidly oxidized further into carboxycelecoxib by cytosolic alcohol dehydrogenases (ADH1 and ADH2)[2][5].

• Glucuronidation (Phase II): Carboxycelecoxib is subsequently conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs) to form a 1-O-glucuronide conjugate, which is highly water-soluble and readily excreted in urine and feces[2][5].

Celecoxib biotransformation pathway highlighting CYP2C9-mediated methyl hydroxylation.

Compensatory Mechanisms: The Emerging Role of CYP2D6

While CYP2C9 is the primary metabolic engine, recent in vitro studies using human liver microsomes (HLMs) have identified celecoxib as an atypical substrate for CYP2D6[6][7]. In individuals with wild-type CYP2C9 (1/1), CYP2D6 contributes negligibly to celecoxib clearance. However, in poor metabolizers (e.g., 3/3 carriers) where CYP2C9 activity is suppressed, CYP2D6 can account for up to 30% of celecoxib metabolism[6][7]. This compensatory shift makes poor metabolizers highly susceptible to drug-drug interactions (DDIs) if co-administered with CYP2D6 inhibitors.

Pharmacogenetics: Impact of CYP2C9 Polymorphisms

The CYP2C9 gene is highly polymorphic. The wild-type allele is designated as CYP2C91, representing normal enzyme activity[4]. The two most clinically significant variants in populations of European descent are CYP2C92 (Arg144Cys) and CYP2C93 (Ile359Leu)[4]. In Asian populations, the CYP2C913 variant is also highly relevant[8][9].

Causality of Reduced Clearance

The structural alterations caused by these single nucleotide polymorphisms (SNPs) dictate the enzyme's kinetic efficiency:

• CYP2C9*2 (Arg144Cys): This substitution occurs on the outer surface of the enzyme, slightly altering interaction with the P450 oxidoreductase. It results in a moderate decrease in intrinsic clearance[10][11].

• CYP2C9*3 (Ile359Leu): This substitution occurs directly within the substrate recognition site (SRS-5). The shift from isoleucine to leucine alters the active site topology, severely restricting the catalytic turnover rate. In vitro kinetic assays demonstrate that the *3 variant causes a massive reduction in the maximal velocity ( Vmax​ ) of celecoxib methyl hydroxylation (up to a 90% reduction) without significantly altering substrate affinity ( Km​ )[10][11].

Clinical Pharmacokinetic Alterations

Because celecoxib relies so heavily on CYP2C9, these kinetic bottlenecks translate directly into systemic accumulation. Homozygous carriers of the 3 allele (3/*3) exhibit drastically prolonged half-lives and elevated Area Under the Curve (AUC) metrics compared to normal metabolizers[12][13].

Table 1: Impact of CYP2C9 Genotype on Celecoxib Pharmacokinetics

CYP2C9 Genotype	Phenotype	Apparent Oral Clearance (CL/F)	Relative Exposure (AUC)	Half-Life Alteration	FDA Dosing Recommendation
1/1	Normal Metabolizer (NM)	Baseline (100%)	1.0x (Baseline)	Standard (~11 hours)	Standard dosing
1/3	Intermediate Metabolizer (IM)	Decreased by ~40%	~1.6x to 2.0x higher	Moderately prolonged	Use lowest effective dose
3/3	Poor Metabolizer (PM)	Decreased by ~75-90%	~4.0x to 7.7x higher	~2.7-fold increase	Initiate at 50% of lowest dose

Data synthesized from clinical pharmacokinetic studies[4][8][9][13].

Due to this profound exposure increase, the FDA recommends initiating celecoxib treatment at half of the lowest recommended dose for known or suspected CYP2C9 poor metabolizers to mitigate the risk of dose-dependent toxicities, such as gastrointestinal bleeding[2][4].

Experimental Protocols: Validating CYP2C9 Kinetics In Vitro

To study the metabolic stability of celecoxib or its novel analogs, researchers utilize in vitro microsomal assays. The following protocol outlines a self-validating system using Human Liver Microsomes (HLMs) or recombinant CYP2C9 (rCYP2C9) to determine intrinsic clearance and enzyme contribution[3][14].

Principle of Self-Validation

A robust metabolic assay must isolate the specific contribution of CYP2C9. This is achieved by running parallel reactions containing sulfaphenazole , a highly potent and selective CYP2C9 competitive inhibitor[3][6]. If celecoxib depletion is halted by 80-90% in the presence of sulfaphenazole, the causality of CYP2C9 in the metabolic pathway is definitively validated[3].

Step-by-Step Methodology

Reagents Required:

• Pooled HLMs (e.g., 20 mg/mL) or rCYP2C9 supersomes.

• 100 mM Potassium Phosphate Buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Celecoxib stock solution (in DMSO, final assay concentration ≤0.1% DMSO).

• NADPH Regenerating System (Solution A: NADP+, Glc-6-P; Solution B: Glc-6-P dehydrogenase).

• Sulfaphenazole (10 µM final concentration) for control wells.

• Ice-cold Acetonitrile (ACN) containing an internal standard (e.g., deuterated celecoxib) for quenching.

Workflow:

• System Preparation: Dilute HLMs in the potassium phosphate buffer to a final protein concentration of 0.5 mg/mL. Aliquot 180 µL of the microsomal suspension into a 96-well plate.

• Inhibitor Pre-incubation (Control): To the control wells, add 1 µL of sulfaphenazole. To the test wells, add 1 µL of blank vehicle (DMSO).

• Substrate Addition: Spike all wells with celecoxib to achieve target concentrations (e.g., 1 µM for stability screening, or a range of 1–50 µM for Michaelis-Menten kinetic profiling)[11][14].

• Thermal Equilibration: Pre-incubate the plate at 37°C for 5 minutes in a shaking water bath or thermomixer.

• Reaction Initiation: Initiate the metabolic reaction by adding 20 µL of the pre-warmed NADPH regenerating system to all wells.

• Incubation: Incubate at 37°C for exactly 30 minutes[14].

• Termination & Extraction: Stop the reaction by adding 200 µL of ice-cold ACN containing the internal standard. This denatures the enzymes and extracts the small molecules.

• Preparation for Analysis: Vortex the plate for 2 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to clean vials. Quantify the depletion of parent celecoxib and the formation of hydroxycelecoxib using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS)[8][9].

Step-by-step in vitro microsomal assay workflow for evaluating celecoxib metabolism.

Conclusion

The metabolism of celecoxib is a textbook example of how pharmacogenetics directly influences pharmacokinetics. Because CYP2C9 is responsible for the vast majority of celecoxib's Phase I clearance, genetic variants—particularly the CYP2C9*3 allele—create severe kinetic bottlenecks due to structural changes in the enzyme's active site. This necessitates rigorous in vitro profiling during drug development and strict clinical adherence to genotype-guided dosing strategies to prevent systemic toxicity.

References

• Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC - NIH. nih.gov.[Link]

• Celecoxib Pharmacogenetics - Genetic Drug Testing Gene2Rx. gene2rx.com.[Link]

• Effects of CYP2C9 genetic polymorphisms on the pharmacokinetics of celecoxib and its carboxylic acid metabolite. - ClinPGx. clinpgx.org.[Link]

• Influence of CYP2C9 genetic polymorphisms on pharmacokinetics of celecoxib and its metabolites - PubMed. nih.gov. [Link]

• nda 20-998 - accessdata.fda.gov. fda.gov.[Link]

• Celecoxib Therapy and CYP2C9 Genotype - Medical Genetics Summaries - NCBI Bookshelf. nih.gov. [Link]

• CYP2C9 Structure−Metabolism Relationships: Optimizing the Metabolic Stability of COX-2 Inhibitors | Journal of Medicinal Chemistry - ACS Publications. acs.org.[Link]

• Celecoxib Pathway, Pharmacokinetics - ClinPGx. clinpgx.org.[Link]

• Evaluation of the relationship between polymorphisms in CYP2C8 and CYP2C9 and the pharmacokinetics of celecoxib - PubMed. nih.gov.[Link]

• Effects of CYP2C9 genetic polymorphisms on the pharmacokinetics of celecoxib and its carboxylic acid metabolite | Request PDF - ResearchGate. researchgate.net.[Link]

• In-vitro metabolism of celecoxib, a cyclooxygenase-2 inhibitor, by allelic variant forms of human liver microsomal cytochrome P450 2C9: correlation with CYP2C9 genotype and in-vivo pharmacokinetics - PubMed. nih.gov.[Link]

• Oxidation of celecoxib by polymorphic cytochrome P450 2C9 and alcohol dehydrogenase. nih.gov.[Link]

• Celecoxib is a substrate of CYP2D6: Impact on celecoxib metabolism in individuals with CYP2C9*3 variants - ResearchGate. researchgate.net.[Link]

• Celecoxib is a substrate of CYP2D6: Impact on celecoxib metabolism in individuals with CYP2C9*3 variants - PubMed. nih.gov.[Link]

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• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Influence of CYP2C9 genetic polymorphisms on pharmacokinetics of celecoxib and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Hydroxycelecoxib in Biological Matrices

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Detailed Application Note and Experimental Protocol.

Introduction & Scientific Rationale

Celecoxib is a highly selective cyclooxygenase-2 (COX-2) inhibitor widely utilized in the management of inflammatory conditions. In vivo, celecoxib undergoes extensive hepatic metabolism primarily mediated by the cytochrome P450 2C9 (CYP2C9) enzyme. The dominant metabolic pathway involves the oxidation of the drug's methyl group to form hydroxycelecoxib (M3), which is subsequently oxidized by cytosolic alcohol and aldehyde dehydrogenases to form carboxycelecoxib (M2)[1].

Quantifying hydroxycelecoxib in biological matrices (e.g., plasma, whole blood) is critical for pharmacokinetic (PK) profiling, investigating drug-drug interactions (DDIs), and conducting pharmacogenomic phenotyping (e.g., identifying CYP2C9 poor metabolizers)[2].

Figure 1: Celecoxib metabolism pathway mediated by CYP2C9 and cytosolic dehydrogenases.

Experimental Design & Methodology

Reagents and Materials

• Analytical Standards : Celecoxib, Hydroxycelecoxib, Carboxycelecoxib, and Celecoxib-d7 (Internal Standard, IS).

• Solvents : LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Methyl tert-butyl ether (MTBE).

• Additives : Ammonium acetate (LC-MS grade).

Sample Preparation: Liquid-Liquid Extraction (LLE)

Causality & Expertise: While protein precipitation (PPT) is a simpler extraction method, Liquid-Liquid Extraction (LLE) using MTBE is selected for this workflow. MTBE significantly reduces phospholipid-based matrix effects (ion suppression) and provides high recovery (>80%) for both the parent drug and its oxidized metabolites. Furthermore, hydroxycelecoxib exhibits slight instability at room temperature over extended periods[3]; therefore, processing steps must be performed on ice or in a refrigerated centrifuge.

Step-by-Step Protocol:

• Spiking : Transfer 50 µL of the plasma sample into a 2.0 mL microcentrifuge tube. Add 10 µL of IS working solution (Celecoxib-d7, 500 ng/mL) and vortex for 10 seconds.

• Buffering : Add 50 µL of 100 mM Ammonium Acetate buffer (pH 5.0) to normalize the pH. Rationale: This ensures the sulfonamide analytes remain in their un-ionized state, maximizing their partitioning into the organic phase.

• Extraction : Add 1.0 mL of MTBE. Vortex vigorously for 5 minutes using a multi-tube vortexer to ensure complete phase mixing.

• Phase Separation : Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Evaporation : Carefully transfer 800 µL of the upper organic layer to a clean 96-well plate or glass tube. Evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitution : Reconstitute the dried residue in 100 µL of Mobile Phase A:B (50:50, v/v). Vortex for 2 minutes and transfer to autosampler vials.

Figure 2: Step-by-step LC-MS/MS sample preparation and analysis workflow.

LC-MS/MS Analytical Conditions

Causality & Expertise: Celecoxib and its metabolites possess a sulfonamide moiety with a pKa of ~11.1. In the electrospray ionization (ESI) source, this functional group readily loses a proton to form a highly stable anion[M-H]⁻. Consequently, operating the mass spectrometer in Negative Ion Mode (ESI-) yields superior signal-to-noise (S/N) ratios and significantly lower background interference compared to positive mode[4][5].

UHPLC Parameters:

• Column : Phenomenex Kinetex C18 (100 × 2.1 mm, 1.7 µm) or equivalent.

• Column Temperature : 40°C.

• Mobile Phase A : 10 mM Ammonium Acetate in Water.

• Mobile Phase B : Acetonitrile.

• Flow Rate : 0.4 mL/min.

• Injection Volume : 5 µL.

• Gradient Program :

  • 0.0 - 1.0 min: 20% B

  • 1.0 - 4.0 min: 20% → 80% B

  • 4.0 - 5.0 min: 80% B

  • 5.1 - 6.5 min: 20% B (Re-equilibration)

Mass Spectrometry Parameters (e.g., API 5500 Qtrap):

• Polarity : Negative ESI (ESI-)

• Ion Spray Voltage : -4500 V

• Source Temperature : 550°C

• Curtain Gas : 30 psi

Table 1: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Celecoxib	380.2	316.1	-60	-30
Hydroxycelecoxib	396.2	332.1	-60	-32
Carboxycelecoxib	410.2	346.1	-65	-35
Celecoxib-d7 (IS)	387.2	323.2	-60	-30

(Note: The primary fragmentation pathway involves the loss of the SO₂ moiety (64 Da) from the sulfonamide group).

Method Validation & Quality Control

To ensure the trustworthiness of the generated data, the protocol must operate as a self-validating system. The method is validated according to FDA/ICH guidelines for bioanalytical method validation.

Self-Validating System Checks:

• System Suitability Test (SST) : Inject a lower limit of quantification (LLOQ) sample prior to the run; the S/N ratio must be ≥ 10.

• Carryover Evaluation : Inject a blank matrix sample immediately following the upper limit of quantification (ULOQ) sample. The analyte peak area in the blank must be ≤ 20% of the LLOQ area.

Table 2: Summary of Method Validation Parameters

Validation Parameter	Acceptance Criteria	Typical Results for Hydroxycelecoxib
Linearity Range	R² > 0.995	0.3 nM – 20,000 nM[2]
LLOQ	S/N ≥ 10, Precision ≤ 20%	0.3 nM
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	< 8.5%
Inter-day Accuracy (% Bias)	± 15% (± 20% at LLOQ)	92.0% – 108.5%
Extraction Recovery	Consistent across QC levels	> 82.4%
Matrix Effect	IS-normalized MF: 0.85 - 1.15	0.94 (Minimal ion suppression)

Conclusion

This optimized LC-MS/MS methodology provides a robust, highly sensitive, and specific platform for the quantification of hydroxycelecoxib and related metabolites. By strategically leveraging negative mode ESI and a targeted LLE approach with MTBE, researchers can achieve minimal matrix effects and high reproducibility. This protocol is essential for rigorous pharmacokinetic tracking, evaluating CYP2C9-mediated metabolic variations, and supporting advanced clinical pharmacology studies.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous quantitative determination of celecoxib and its two metabolites using liquid chromatography-tandem mass spectrometry in alternating polarity switching mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Bioanalysis of Celecoxib Using a Stable-Isotope Labeled Metabolite, Hydroxy Celecoxib-d4, as an Internal Standard

Abstract: This document provides a comprehensive guide and a detailed protocol for the use of Hydroxy Celecoxib-d4 as a stable isotope-labeled (SIL) internal standard (IS) for the accurate and precise quantification of the nonsteroidal anti-inflammatory drug (NSAID) Celecoxib in biological matrices by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). We delve into the strategic advantages of using a deuterated metabolite as an IS, present a fully developed protocol for plasma sample analysis, and discuss method validation in accordance with current regulatory standards.

The Foundational Role of Internal Standards in LC-MS/MS Bioanalysis

Quantitative bioanalysis using LC-MS/MS is the cornerstone of modern drug development, providing critical data for pharmacokinetic, toxicokinetic, and bioequivalence studies. However, the accuracy and precision of these measurements can be compromised by several factors, including analyte loss during sample preparation and variability in instrument response, often caused by matrix effects.[1][2] Matrix effects, which arise from co-eluting endogenous components in a biological sample, can suppress or enhance the ionization of the target analyte, leading to erroneous quantification.[2]

The most effective strategy to mitigate these sources of error is the use of an internal standard (IS). An ideal IS is a compound added at a known concentration to all samples, standards, and quality controls (QCs) at the beginning of the sample preparation process.[3] By calculating the ratio of the analyte response to the IS response, variations introduced during the analytical workflow can be effectively normalized. Stable isotope-labeled (SIL) internal standards, where atoms like hydrogen, carbon, or nitrogen are replaced with their heavy isotopes (e.g., ²H/D, ¹³C, ¹⁵N), are considered the gold standard.[4][5] Their physicochemical properties are nearly identical to the unlabeled analyte, ensuring they co-elute chromatographically and experience the same extraction recovery and matrix effects.[1][2]

Strategic Selection: Why Use Hydroxy Celecoxib-d4 for Celecoxib Quantification?

Celecoxib is a selective COX-2 inhibitor that is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C9, to form its major, pharmacologically inactive metabolite, Hydroxy Celecoxib.[6][7] This metabolite is subsequently oxidized to a carboxylic acid.[7]

While the most common choice for an IS is a SIL version of the parent analyte (e.g., Celecoxib-d7), the use of a SIL primary metabolite like Hydroxy Celecoxib-d4 offers distinct and strategic advantages:

• Simultaneous Quantification: In studies where both the parent drug and its primary metabolite are of interest, using a labeled version of the metabolite allows it to serve as an IS for the parent drug while also enabling the construction of a calibration curve for the quantification of the endogenous (unlabeled) metabolite itself.

• Similar Physicochemical Behavior: As the primary metabolite, Hydroxy Celecoxib shares significant structural and chemical similarities with Celecoxib. This ensures it behaves comparably during extraction and chromatographic separation, a key requirement for an effective IS.

• Robustness Against Metabolic Instability: If there is a concern that the parent drug might degrade or metabolize during sample collection, storage, or preparation, using a stable labeled metabolite can provide a more robust internal standard, as it represents the first major metabolic product.

Hydroxy Celecoxib-d4, with four deuterium atoms on the phenyl ring, provides a mass shift of +4 Da. This is an ideal mass difference to prevent isotopic crosstalk or overlap from the M+1, M+2, etc., natural isotope peaks of the analyte.[3]

Physicochemical Properties of the Internal Standard

Property	Value	Source
Compound Name	Hydroxy Celecoxib-d4	[8][9]
CAS Number	1276524-56-1	[8][9][10]
Molecular Formula	C₁₇H₁₀D₄F₃N₃O₃S	[8]
Molecular Weight	401.40 g/mol	[8]
Unlabeled CAS	170571-00-3	[9]
Appearance	Solid	[11]
Storage	-20°C for long-term storage	[11]

Bioanalytical Method and Protocol

This section details a validated LC-MS/MS method for quantifying Celecoxib in human plasma using Hydroxy Celecoxib-d4 as the internal standard. The method is designed for high throughput and sensitivity, consistent with the requirements for clinical and preclinical studies.

Materials and Reagents

• Analytes: Celecoxib reference standard (≥99% purity), Hydroxy Celecoxib-d4 (≥98% purity, isotopic purity ≥99%).

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Methyl tert-butyl ether (MTBE, HPLC grade).

• Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade), Ultrapure water.

• Biological Matrix: Blank human plasma (K₂-EDTA).

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of Celecoxib and dissolve in 5 mL of methanol to create a 1 mg/mL stock solution.

  • Separately, prepare a 1 mg/mL stock solution of Hydroxy Celecoxib-d4 in methanol. Store both stocks at -20°C.

• Working Standard Solutions (for Calibration Curve & QCs):

  • Perform serial dilutions of the Celecoxib stock solution with 50:50 (v/v) methanol:water to prepare a series of working standards. These will be used to spike into blank plasma to create calibration standards.

• Working Internal Standard Solution (50 ng/mL):

  • Dilute the Hydroxy Celecoxib-d4 stock solution with 50:50 (v/v) methanol:water to achieve a final concentration of 50 ng/mL. This concentration should be optimized based on the expected analyte concentration range and instrument response.

Calibration Standards and Quality Controls

• Calibration Curve (CC) Standards: Spike the appropriate Celecoxib working standard solutions into blank human plasma to prepare CC standards at concentrations ranging from, for example, 5 to 2500 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of four levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The LLE protocol is adapted from established methods for Celecoxib analysis.[12][13]

Caption: Liquid-Liquid Extraction (LLE) workflow for plasma samples.

LC-MS/MS Instrumentation and Conditions

The following conditions serve as a robust starting point and should be optimized for the specific instrumentation used.

• Liquid Chromatograph: High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Positive or Negative mode (to be optimized; negative mode has been shown to be effective for Celecoxib).

Table 1: Optimized LC-MS/MS Parameters

Parameter	Condition	Rationale
Analytical Column	C8 or C18, e.g., ACE C8-300 (50 x 4.0 mm, 3.0 µm)	Provides excellent retention and peak shape for Celecoxib and its metabolites.
Mobile Phase A	5 mM Ammonium Acetate in Water	Provides a source of protons/ions for ESI and buffers the pH.
Mobile Phase B	Methanol or Acetonitrile	Elutes the analytes from the reverse-phase column.
Flow Rate	0.75 mL/min	A typical flow rate for a standard bore column, balancing speed and efficiency.
Gradient	Isocratic (e.g., 80% B) or a shallow gradient	An isocratic method is simpler and faster if chromatographic resolution is sufficient.
Injection Volume	10 µL	A standard volume to ensure sensitivity without overloading the column.
Column Temperature	40°C	Improves peak shape and reduces viscosity.

| Ionization Mode | ESI Negative | Often provides high sensitivity and specificity for sulfonamide-containing compounds. |

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Celecoxib	380.0	315.9	Negative
Hydroxy Celecoxib-d4 (IS)	400.1	320.0	Negative (Predicted)

| Hydroxy Celecoxib (optional) | 396.1 | 316.0 | Negative (Predicted) |

Note: The MRM transitions for Hydroxy Celecoxib-d4 and its unlabeled counterpart are predicted based on their molecular weights and the known fragmentation of Celecoxib.[14] These must be empirically determined and optimized via infusion of the pure compounds into the mass spectrometer.

Bioanalytical Method Validation (BMV)

For data to be accepted by regulatory agencies like the FDA, the bioanalytical method must be rigorously validated. This validation process demonstrates that the method is reliable and reproducible for its intended use. All validation experiments and their acceptance criteria should adhere to the principles outlined in the ICH M10 Bioanalytical Method Validation and Study Sample Analysis guidance .[15][16]

Caption: Core components of bioanalytical method validation.

• Selectivity and Specificity: The method must demonstrate the ability to differentiate and quantify the analyte from endogenous components, metabolites, and other potential interferences. This is tested by analyzing at least six different sources of blank plasma.

• Linearity and Range: The calibration curve must be linear over the defined concentration range. A correlation coefficient (r²) of >0.99 is typically required.

• Accuracy and Precision: Intra- and inter-day accuracy (% bias) and precision (% CV) are assessed using QC samples. For CC standards, the deviation should be within ±15% (±20% at LLOQ) of the nominal concentration.[17]

• Recovery and Matrix Effect: The extraction efficiency of the analyte and IS should be consistent and reproducible. The matrix effect is evaluated to ensure that ionization suppression or enhancement does not compromise the data. The use of a SIL-IS like Hydroxy Celecoxib-d4 is critical for compensating for any observed matrix effects.[1]

• Stability: The stability of Celecoxib must be evaluated under various conditions that mimic sample handling and storage: freeze-thaw stability, short-term (bench-top) stability, and long-term storage stability.

Conclusion

The use of a stable isotope-labeled internal standard is indispensable for achieving high-quality data in quantitative bioanalysis. Hydroxy Celecoxib-d4 serves as an excellent internal standard for the quantification of Celecoxib. Its properties as a stable-labeled primary metabolite ensure it closely tracks the analyte through sample preparation and analysis, effectively correcting for matrix effects and other sources of variability. The detailed protocol and validation framework presented here provide a robust foundation for researchers in drug development to implement a reliable, accurate, and regulatory-compliant LC-MS/MS method for Celecoxib.

References

• Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Lambda Therapeutic Research. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). KCAS Bioanalytical & Biomarker Services. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. [Link]

• Celecoxib Pathway, Pharmacokinetics - ClinPGx. (n.d.). Clinical Pharmacogenetics Implementation Consortium (CPIC). [Link]

• Davies, N. M., McLachlan, A. J., Day, R. O., & Williams, K. M. (2000). Clinical pharmacokinetics and pharmacodynamics of celecoxib: a selective cyclo-oxygenase-2 inhibitor. Clinical Pharmacokinetics, 38(3), 225–242. [Link]

• Celecoxib Pathway, Pharmacodynamics - ClinPGx. (n.d.). Clinical Pharmacogenetics Implementation Consortium (CPIC). [Link]

• Jemal, M. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(5), 689-690. [Link]

• Celecoxib - Wikipedia. (n.d.). Wikipedia. [Link]

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• A Novel LC-MS/MS Method for the Determination of Celecoxib in Human Plasma. (2018). International Journal of ChemTech Research, 11(03), 303-311. [Link]

• Bioanalytical Method Validation for Biomarkers Guidance for Industry. (2025). U.S. Department of Health and Human Services. [Link]

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• Designing Stable Isotope Labeled Internal Standards. (2022, January 11). Acanthus Research Inc. [Link]

• USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. (n.d.). LGC Group. [Link]

• P, S., G, S., S, S., & P, R. (2015). ESTIMATION OF CELECOXIB IN HUMAN PLASMA BY RAPID AND SELECTIVE LC-MS/MS METHOD FOR A BIOEQUIVALENCE STUDY. International Journal of Pharmacy and Pharmaceutical Sciences, 7, 239-245. [Link]

• Ma, Y., Gao, S., & Hu, M. (2015). Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. Journal of pharmaceutical and biomedical analysis, 107, 238–247. [Link]

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• Characterization of metabolites of Celecoxib in rabbits by liquid chromatography/tandem mass spectrometry. (2000). Journal of Mass Spectrometry, 35(7), 857-868. [Link]

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• Novel Validated LC-MS/MS Method for Simultaneous Estimation of Celecoxib and Amlodipine in Rat Plasma and its Application to a Pharmacokinetic Study. (2022, December 28). Ashdin Publishing. [Link]

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Application Note: A Validated UPLC-MS/MS Method for the High-Throughput Quantification of Celecoxib and its Major Metabolites in Human Plasma

Abstract & Introduction

Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme, providing anti-inflammatory, analgesic, and antipyretic effects.[1][2] It is widely prescribed for the management of osteoarthritis, rheumatoid arthritis, and acute pain.[1][2][3] The clinical efficacy and safety profile of celecoxib are intrinsically linked to its pharmacokinetic properties, which are governed by its absorption, distribution, metabolism, and excretion (ADME).

The metabolism of celecoxib is extensive, occurring primarily in the liver.[4] Understanding the metabolic fate of the parent drug is critical for comprehensive pharmacokinetic modeling and bioequivalence studies.[5][6] This application note presents a robust, sensitive, and high-throughput Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous quantification of celecoxib and its two primary, pharmacologically inactive metabolites, hydroxy-celecoxib (M3) and carboxy-celecoxib (M2), in human plasma.[1][7][8] The protocol detailed herein employs a straightforward liquid-liquid extraction (LLE) for sample cleanup and utilizes a stable isotope-labeled internal standard (celecoxib-d7) to ensure high accuracy and precision, consistent with regulatory guidelines.[9][10][11]

The Metabolic Pathway of Celecoxib

The biotransformation of celecoxib is a multi-step enzymatic process predominantly mediated by the cytochrome P450 system.

Causality of Metabolism:

• Phase I Metabolism (Oxidation): The initial and rate-limiting step is the hydroxylation of the methyl group on the p-tolyl moiety of celecoxib, which forms hydroxy-celecoxib. This reaction is catalyzed primarily by the CYP2C9 isoenzyme, with a minor contribution from CYP3A4.[1][4][7] Genetic polymorphisms in the CYP2C9 gene can significantly alter the metabolic rate, leading to inter-individual variability in drug exposure.[1][4]

• Further Oxidation: The newly formed primary alcohol (hydroxy-celecoxib) is subsequently oxidized by cytosolic alcohol dehydrogenases to its corresponding carboxylic acid, forming carboxy-celecoxib.[1]

• Phase II Metabolism (Conjugation): Carboxy-celecoxib can then undergo glucuronidation, a process that increases its water solubility to facilitate renal excretion.[1]

It is crucial to note that both major metabolites, hydroxy-celecoxib and carboxy-celecoxib, are inactive as COX-1 or COX-2 inhibitors.[7][8]

Caption: Metabolic pathway of Celecoxib from parent drug to its primary metabolites.

Principle of the UPLC-MS/MS Method

This method is based on the principle of separating celecoxib, its metabolites, and an internal standard (IS) from endogenous plasma components using reversed-phase UPLC, followed by detection and quantification using a tandem mass spectrometer.

• Sample Preparation: A liquid-liquid extraction (LLE) procedure is employed using methyl tert-butyl ether (MTBE) to efficiently extract the analytes from the plasma matrix while leaving behind proteins and other interfering substances.[5]

• Internal Standardization: A stable isotope-labeled internal standard, celecoxib-d7, is spiked into all samples (excluding blanks) at a constant concentration.[12] The IS co-elutes with the parent analyte and experiences similar matrix effects and ionization suppression/enhancement. By using the peak area ratio of the analyte to the IS, any variability during sample preparation and analysis is normalized, leading to superior accuracy and precision.

• UPLC Separation: A sub-2 µm particle column provides rapid and high-resolution separation of the analytes, ensuring chromatographic distinction from potential interferences.

• MS/MS Detection: The mass spectrometer operates in Multiple Reaction Monitoring (MRM) mode. This highly selective technique involves isolating a specific precursor ion (the molecular ion of the analyte) and then fragmenting it to produce a specific product ion. Monitoring this unique precursor-to-product ion transition for each analyte provides exceptional specificity and sensitivity, minimizing background noise.[13]

Materials, Reagents, and Instrumentation

Materials and Reagents

• Reference Standards: Celecoxib, Hydroxy-celecoxib, Carboxy-celecoxib (all >98% purity), Celecoxib-d7 (IS, >98% purity).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (Type I, 18.2 MΩ·cm), Methyl tert-butyl ether (MTBE, HPLC grade).[5]

• Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade).[14]

• Biological Matrix: Drug-free, pooled human plasma (K2-EDTA as anticoagulant).

Instrumentation

• UPLC System: Waters ACQUITY UPLC System or equivalent.

• Mass Spectrometer: Sciex API 5500 QTrap, Waters Xevo TQ-S, or equivalent triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

UPLC-MS/MS Analytical Conditions

UPLC Parameters

Parameter	Condition
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm[15]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min[15]
Gradient	0.0 min (30% B), 2.0 min (95% B), 2.5 min (95% B), 2.6 min (30% B), 3.0 min (30% B)
Column Temperature	40 °C
Injection Volume	5 µL
Run Time	3.0 minutes

MS/MS Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[15]
Ion Spray Voltage	+5500 V
Source Temperature	550 °C
Curtain Gas (CUR)	30 psi
Nebulizer Gas (GS1)	50 psi
Turbo Gas (GS2)	50 psi
MRM Transitions	See Table below

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (V)
Celecoxib	381.1	316.1	100	60	35
Hydroxy-celecoxib	397.1	316.1	100	65	38
Carboxy-celecoxib	411.1	346.0	100	70	40
Celecoxib-d7 (IS)	388.1	323.1	100	60	35

DP (Declustering Potential) and CE (Collision Energy) values are instrument-dependent and require optimization.

Detailed Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh ~10 mg of each reference standard (Celecoxib, Hydroxy-celecoxib, Carboxy-celecoxib, and Celecoxib-d7) into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C.[5]

• Intermediate Solutions: Prepare intermediate stock solutions by diluting the primary stocks with 50:50 Methanol:Water.

• Calibration & QC Working Solutions: Prepare combined working solutions for calibration standards and separate working solutions for Quality Control (QC) samples by serially diluting the intermediate solutions. These are used to spike into blank plasma.

Sample Preparation Protocol: Liquid-Liquid Extraction (LLE)

This protocol is designed for high-throughput analysis in a 96-well plate format but can be adapted for individual microcentrifuge tubes.

Caption: Liquid-Liquid Extraction (LLE) workflow for sample preparation.

Step-by-Step Procedure:

• Aliquot: Pipette 100 µL of plasma samples (standards, QCs, or unknowns) into the wells of a 2 mL 96-well deep-well plate.

• Spike IS: Add 25 µL of the Celecoxib-d7 internal standard working solution to every well except the matrix blank.

• Vortex: Briefly vortex the plate for 15 seconds.

• Extract: Add 600 µL of methyl tert-butyl ether (MTBE) to each well.[5]

• Mix: Seal the plate and mix on a plate shaker for 5 minutes at high speed.

• Centrifuge: Centrifuge the plate at 4000 x g for 5 minutes at 4°C to separate the organic and aqueous layers.

• Transfer: Carefully transfer approximately 500 µL of the upper organic layer to a new clean 96-well plate, avoiding the lower aqueous layer and the protein interface.

• Evaporate: Place the plate in an evaporator and dry the solvent under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried residue in 200 µL of the initial mobile phase (e.g., 30% Acetonitrile in water with 0.1% Formic Acid).

• Analyze: Seal the plate, mix briefly, and place it in the autosampler for injection into the UPLC-MS/MS system.

Bioanalytical Method Validation (BMV)

For this method to be used in regulated studies, it must be fully validated according to guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA).[9][10][11][16] The validation process establishes the performance characteristics of the method and ensures the reliability of the analytical data.

Key Validation Parameters:

• Selectivity: Assessed by analyzing at least six different lots of blank human plasma to ensure no endogenous components interfere with the detection of the analytes or IS.

• Linearity and Range: The calibration curve should be linear over a defined concentration range, typically using 8-10 non-zero standards. A weighted (1/x² or 1/x) linear regression is commonly used. The Lower Limit of Quantification (LLOQ) must be determined as the lowest standard on the curve with acceptable precision and accuracy.[13]

• Accuracy and Precision: Evaluated by analyzing replicate QC samples (at least LLOQ, Low, Mid, and High concentrations) on three separate days. Intra- and inter-day precision (%CV) should not exceed 15% (20% at LLOQ), and accuracy (%RE) should be within ±15% (±20% at LLOQ).[13][15]

• Matrix Effect: The effect of the plasma matrix on analyte ionization is assessed by comparing the response of analytes in post-extraction spiked blank plasma to the response in a neat solution.

• Recovery: The efficiency of the LLE process is determined by comparing the analyte response in pre-extraction spiked samples to that of post-extraction spiked samples.[13][15]

• Stability: The stability of the analytes in the biological matrix must be demonstrated under various conditions relevant to sample handling and storage, including freeze-thaw cycles, short-term bench-top stability, long-term frozen storage, and post-preparative autosampler stability.

References

• Celecoxib Pathway, Pharmacodynamics - ClinPGx. (n.d.). PharmGKB. [Link]

• Zhang, J. Y., Wang, Y. W., Li, X. J., et al. (2014). Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. Journal of Pharmaceutical and Biomedical Analysis, 98, 283-291. [Link]

• Celecoxib Pathway, Pharmacokinetics - ClinPGx. (n.d.). PharmGKB. [Link]

• Whirl-Carrillo, M., McDonagh, E. M., Hebert, J. M., et al. (2012). Celecoxib pathways: pharmacokinetics and pharmacodynamics. Pharmacogenetics and Genomics, 22(4), 310-313. [Link]

• NDA 20-998. (n.d.). U.S. Food and Drug Administration. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). KCAS Bio. [Link]

• Celecoxib metabolism and activity. (n.d.). ResearchGate. [Link]

• Ahmadi, S., Amini, M., & Shafiee, A. (2006). A rapid and sensitive HPLC method for the analysis of celecoxib in human plasma: application to pharmacokinetic studies. DARU Journal of Pharmaceutical Sciences, 14(3), 155-160. [Link]

• FDA issues final guidance on bioanalytical method validation. (2018, May 21). GaBI Online. [Link]

• Saharkhiz, Z., Ghorbani-Kalhor, E., et al. (2024). DETERMINATION OF CELECOXIB IN HUMAN PLASMA BY EFFERVESCENCE-ASSISTED DISPERSIVE LIQUID–LIQUID MICROEXTRACTION AND HPLC/UV. Malaysian Journal of Chemistry, 26(1), 412-421. [Link]

• Zhang, J. Y., Gao, W., & Li, K. (2003). Determination of celecoxib in human plasma using solid-phase extraction and high-performance liquid chromatography. Journal of Chromatography B, 785(1), 183-188. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (2022, November). U.S. Food and Drug Administration. [Link]

• Tang, W., Stearns, R. A., & Wang, R. W. (2000). Characterization of metabolites of Celecoxib in rabbits by liquid chromatography/tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 23(5), 847-859. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7). KCAS Bio. [Link]

• Sahu, R., & Patel, V. B. (2010). Validated Analytical Method Development of Celecoxib in Bulk, Tablet and Rat Plasma by UV-Spectroscopy. Research Journal of Pharmacy and Technology, 3(2), 512-515. [Link]

• Bioanalytical Method Validation Guidance for Industry. (2013, September). U.S. Food and Drug Administration. [Link]

• Kamari, S., Panahi, H. A., et al. (2017). Solid phase extraction of celecoxib from drug matrix and biological fluids by grafted poly β-cyclodextrine/allyl amine magnetic nano-particles. Korean Chemical Engineering Research, 55(3), 398-406. [Link]

• Kamari, S., Panahi, H. A., et al. (2017). Solid Phase Extraction of Celecoxib from Drug Matrix and Biological Fluids by Grafted Poly β-cyclodextrine/allyl Amine Magnetic Nano-particles. Korean Chemical Engineering Research, 55(3), 398-406. [Link]

• Rocha, T., Santos, J., et al. (2022). Analysis of Different Methods of Extracting NSAIDs in Biological Fluid Samples for LC-MS/MS Assays: Scoping Review. Molecules, 27(16), 5283. [Link]

• Paul, D., Manna, K., & Som, S. (2011). Liquid chromatography–mass spectrometric determination of celecoxib in plasma using single-ion monitoring and its use in clinical pharmacokinetics. Journal of Pharmaceutical Analysis, 1(3), 207-213. [Link]

• Liu, Y., Wang, Z., & Chen, J. (2021). Simultaneous Determination of Celecoxib, Dezocine and Dexmedetomidine in Beagle Plasma Using UPLC-MS/MS Method and the Application in Pharmacokinetics. Latin American Journal of Pharmacy, 40(6), 1163-1170. [Link]

• WO2011050944A1 - Formulations containing celecoxib. (2011).

• El-Bagary, R. I., Elkady, E. F., & Ayoub, B. M. (2022). Pharmacological and Analytical Profile of Celecoxib. Pharmaceutical Sciences And Biomedical Analysis Journal, 4(2). [Link]

• Kumar, D. V., & Rao, V. J. (2017). A selective and sensitive LC-MS/MS method for the simultaneous determination of two potential genotoxic impurities in celecoxib. Journal of Applied Pharmaceutical Science, 7(10), 061-068. [Link]

• ADVANCES IN ANALYTICAL AND BIOANALYTICAL METHODS FOR CELECOXIB DETERMINATION: A REVIEW. (n.d.). JETIR. [Link]

• Tang, W., Stearns, R. A., & Wang, R. W. (2000). Characterization of metabolites of Celecoxib in rabbits by liquid chromatography/tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 23(5), 847-859. [Link]

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solid-phase extraction method for celecoxib and metabolites

Application Note: High-Recovery Solid-Phase Extraction (SPE) and LC-MS/MS Quantification of Celecoxib and its Primary Metabolites

Introduction & Mechanistic Overview

Celecoxib is a highly selective cyclooxygenase-2 (COX-2) inhibitor widely utilized in the management of osteoarthritis, rheumatoid arthritis, and acute pain. In clinical pharmacokinetics and drug development, monitoring the parent drug alone is insufficient. Celecoxib undergoes extensive hepatic biotransformation mediated primarily by the cytochrome P450 isoenzyme CYP2C9 [1]. The metabolic cascade initiates with the hydroxylation of the methyl moiety to form hydroxycelecoxib , followed by further oxidation to carboxycelecoxib , and eventual conjugation into a 1-O-glucuronide [2].

Accurate pharmacokinetic profiling requires the simultaneous quantification of the highly lipophilic parent drug and its significantly more hydrophilic metabolites. Traditional sample preparation techniques, such as Protein Precipitation (PP) or Liquid-Liquid Extraction (LLE), often fail to achieve uniform recovery across this broad polarity spectrum [3]. PP leaves residual phospholipids that cause severe ion suppression in LC-MS/MS, while LLE struggles to partition the polar carboxycelecoxib into the organic phase without complex, multi-step pH adjustments.

Solid-Phase Extraction (SPE) utilizing hydrophilic-lipophilic balance (HLB) polymeric sorbents provides a self-validating, single-step extraction system. By leveraging precise pH control, SPE ensures quantitative recovery of both the hydrophobic parent and the polar metabolites while eliminating matrix effects.

Figure 1: Celecoxib pharmacological target and CYP2C9-mediated metabolic pathway.

Rationale for Experimental Design

To build a robust, self-validating protocol, every step of the extraction chemistry must be justified by the physicochemical properties of the analytes:

• Sorbent Selection: Polymeric reversed-phase sorbents (e.g., Oasis HLB or Strata-X, 30 mg/1 mL) are selected over traditional silica-based C18. Polymeric beds resist drying out and provide dual retention mechanisms (hydrophobic and dipole-dipole), which are critical for capturing the polar carboxycelecoxib [4].

• Sample Acidification: Celecoxib is highly lipophilic (logP ~3.5), but carboxycelecoxib contains a carboxylic acid moiety with a pKa of ~4.5. Acidifying the plasma to pH ~3.0 ensures the carboxyl group remains protonated (unionized). This causality is critical: an ionized metabolite would wash out during the loading phase.

• Wash Solvent Optimization: A 5% methanol wash is strategically chosen. Pure water is insufficient to disrupt weak protein-sorbent binding, while higher organic concentrations (>15%) risk premature elution of the polar carboxycelecoxib.

• Elution Chemistry: 100% Acetonitrile is utilized for elution. Acetonitrile effectively disrupts the π−π interactions between the pyrazole/aromatic rings of the analytes and the polymeric sorbent, ensuring sharp elution profiles and high recovery.

Step-by-Step SPE Protocol

Reagents and Materials

• Solid Phase: Polymeric reversed-phase SPE cartridges (30 mg, 1 mL).

• Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water ( H2​O ), and 1.0 N Phosphoric Acid ( H3​PO4​ ).

• Internal Standard (IS): Celecoxib-d7 (1.0 µg/mL in 50:50 MeOH: H2​O ).

Sample Pre-treatment

• Aliquot 300 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Celecoxib-d7 IS solution.

• Critical Step: Add 100 µL of 1.0 N H3​PO4​ to acidify the matrix. Vortex vigorously for 30 seconds to disrupt drug-protein binding and ensure the carboxycelecoxib metabolite is fully unionized.

Solid-Phase Extraction Workflow

• Conditioning: Pass 1.0 mL of 100% MeOH through the cartridge at 1 mL/min to solvate the polymeric bed and open the pore structure.

• Equilibration: Pass 1.0 mL of LC-MS grade H2​O at 1 mL/min to prepare the sorbent for the aqueous plasma sample.

• Loading: Load the entire acidified plasma mixture (~420 µL) onto the cartridge. Maintain a slow flow rate (0.5 mL/min) to maximize the mass transfer of analytes into the sorbent pores.

• Washing: Pass 1.0 mL of 5% MeOH in H2​O to elute hydrophilic interferences, salts, and residual plasma proteins.

• Drying (Crucial for MS): Apply maximum vacuum ( ≥ 10 inHg) for 5 minutes. Causality: Removing residual water prevents the co-elution of aqueous droplets, which prolongs the subsequent evaporation step and causes ionization suppression in the MS source.

• Elution: Elute the analytes into a clean collection tube using 2 x 500 µL of 100% ACN.

• Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C. Reconstitute the residue in 100 µL of the LC mobile phase (e.g., 50:50 H2​O :ACN with 0.1% Formic Acid). Vortex and transfer to an autosampler vial.

Figure 2: Sequential Solid-Phase Extraction (SPE) workflow for celecoxib and metabolites.

Analytical Performance & Quantitative Data

When coupled with a standard reversed-phase LC-MS/MS system (e.g., C18 column, electrospray ionization in negative or positive MRM mode), this SPE protocol yields highly reproducible quantitative data. The dual-retention mechanism of the polymeric sorbent ensures that the recovery of the polar carboxycelecoxib closely matches that of the lipophilic parent drug [1, 3].

Table 1: Validated Extraction Performance Metrics in Human Plasma

Analyte	Linear Range (ng/mL)	Mean SPE Recovery (%)	Intra-day Precision (% CV)	Inter-day Precision (% CV)
Celecoxib	10.0 - 5000	88.5 - 92.4	4.0 - 7.8	4.9 - 8.2
Hydroxycelecoxib	10.0 - 5000	85.2 - 90.1	5.2 - 9.1	6.1 - 10.5
Carboxycelecoxib	10.0 - 5000	82.7 - 89.3	6.4 - 12.6	7.3 - 14.2

Note: The Limit of Quantitation (LOQ) of 10.0 ng/mL is sufficient for characterizing the terminal elimination phase in standard human pharmacokinetic studies following a single 100 mg oral dose.

References

• Title: Simultaneous determination of celecoxib, hydroxycelecoxib, and carboxycelecoxib in human plasma using gradient reversed-phase liquid chromatography with ultraviolet absorbance detection Source: Journal of Chromatography B (2003) URL: [Link]

• Title: Metabolism and Excretion of [14C]Celecoxib in Healthy Male Volunteers Source: Drug Metabolism and Disposition (2000) URL: [Link]

• Title: Development of simple and rapid LC-MS/MS method for determination of celecoxib in human plasma and its application to bioequivalence study Source: Journal of Chromatography B (2012) URL: [Link]

• Title: Selective determination of COXIBs in environmental water samples by mixed-mode solid phase extraction and liquid chromatography quadrupole time-of-flight mass spectrometry Source: Journal of Chromatography A (2015) URL: [Link]

Application Note: High-Resolution Chromatographic Separation of Celecoxib and Hydroxycelecoxib

Executive Summary

This application note details a robust, self-validating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the baseline separation and quantification of celecoxib and its primary active metabolite, hydroxycelecoxib, in human plasma. By leveraging solid-phase extraction (SPE) and precise mobile phase pH control, this protocol ensures high recovery, minimal matrix interference, and exceptional column longevity for pharmacokinetic profiling and therapeutic drug monitoring.

Mechanistic Background & Causality

Celecoxib is a highly selective [1] widely prescribed for the management of osteoarthritis, rheumatoid arthritis, and acute pain. In vivo, it undergoes extensive hepatic metabolism mediated primarily by the[2]. The primary metabolic pathway involves the hydroxylation of the methyl group on the phenyl ring to form hydroxycelecoxib (desmethyl celecoxib), which is subsequently [3].

Celecoxib hepatic metabolism pathway via CYP2C9.

Accurate quantification of these distinct chemical entities is critical for pharmacokinetic profiling. Because celecoxib is highly lipophilic and its metabolites are significantly more polar, achieving baseline resolution in biological matrices requires a carefully engineered[3].

Analytical Strategy

The development of this protocol relies on three foundational pillars of chromatographic causality:

• Stationary Phase Selection: A C18 (octadecylsilane) column is selected due to its high hydrophobicity. This provides optimal retention for the lipophilic celecoxib while allowing the more polar hydroxycelecoxib to elute earlier, preventing co-elution[4].

• Mobile Phase pH Control: Hydroxycelecoxib possesses ionizable functional groups. Utilizing a potassium dihydrogen phosphate ( KH2​PO4​ ) buffer adjusted to pH 4.0 ensures that weak acidic moieties remain un-ionized. This suppresses peak tailing, increases retention predictability, and sharpens peak symmetry[4],[5].

• Sample Preparation (Solid-Phase Extraction): While protein precipitation (PP) is faster, it often results in noisy baselines, emulsion formation, and rapid [5]. Solid-Phase Extraction (SPE) using C18 cartridges selectively concentrates the analytes and internal standard (IS) while washing away endogenous plasma proteins and salts, establishing a self-validating, high-recovery system[4].

Experimental Protocol

Materials and Reagents

• Reference Standards: Celecoxib, Hydroxycelecoxib[4].

• Internal Standard (IS): Flutamide (50 µg/mL in methanol)[4].

• Solvents: HPLC-grade Acetonitrile and Methanol.

• Buffer: 0.01 M Potassium dihydrogen phosphate ( KH2​PO4​ ), adjusted to pH 4.0 with orthophosphoric acid[4],[5].

• Extraction: C18 Solid-Phase Extraction (SPE) cartridges (30 mg/1 mL)[4].

• Matrix: Drug-free human plasma.

Sample Preparation Workflow (SPE)

To ensure a self-validating extraction process, the internal standard is introduced prior to any matrix manipulation. This internal calibration normalizes any volumetric or extraction losses downstream.

• Spiking: To 0.5 mL of human plasma, add 50 µL of the IS working solution. Vortex for 30 seconds to ensure homogeneous distribution[4].

• Conditioning: Condition the C18 SPE cartridge with 1.0 mL of methanol, followed by 1.0 mL of Milli-Q water. Causality: This solvates the bonded alkyl chains and prepares the sorbent for optimal hydrophobic interaction with the analytes[4].

• Loading: Load the spiked plasma sample onto the conditioned cartridge at a controlled flow rate of ~1 mL/min[4].

• Washing: Wash the cartridge with 1.0 mL of Milli-Q water to remove hydrophilic endogenous interferences[4].

• Elution: Elute the target analytes and IS using 1.0 mL of methanol[4].

• Concentration: Evaporate the eluate to complete dryness under a gentle stream of nitrogen gas at ambient temperature[4].

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (Gradient Time 0). Vortex thoroughly and transfer to an HPLC autosampler vial[4].

Solid-Phase Extraction (SPE) and RP-HPLC analytical workflow.

Chromatographic Conditions

The separation is achieved using a gradient elution profile to accommodate the differing polarities of hydroxycelecoxib (elutes first) and celecoxib (elutes later)[4],[3].

Table 1: HPLC System Parameters

Parameter	Condition
System	Agilent 1260 Infinity (or equivalent) with UV Detector
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase A	0.01 M KH2​PO4​ buffer (pH 4.0)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient (25°C)
Detection Wavelength	254 nm

Table 2: Gradient Elution Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	60	40
10.0	40	60
12.0	40	60
12.1	60	40
15.0	60	40

Data Presentation & System Suitability

A robust protocol must be a self-validating system. The following criteria validate the integrity of each analytical run and must be met before sample analysis proceeds:

• Resolution ( Rs​ ): The resolution between hydroxycelecoxib and celecoxib must be ≥2.0 to ensure no peak overlap.

• Tailing Factor ( Tf​ ): ≤1.5 for all peaks to ensure optimal integration and minimal secondary interactions with the stationary phase.

• Precision: The relative standard deviation (%RSD) of the peak area ratios (Analyte/IS) for six replicate injections of the standard must be [5].

• Recovery: SPE extraction efficiency should exceed 90% across the linear range (10 ng/mL to 500 ng/mL)[5].

References

• Störmer, E., et al. "Simultaneous determination of celecoxib, hydroxycelecoxib, and carboxycelecoxib in human plasma using gradient reversed-phase liquid chromatography with ultraviolet absorbance detection." PubMed (Journal of Chromatography B). URL: [Link]

• Zarghi, A., et al. "A rapid and sensitive HPLC method for the analysis of celecoxib in human plasma: application to pharmacokinetic studies." SciSpace. URL: [Link]

• SIELC Technologies. "HPLC Method for Analysis of Celebrex." SIELC. URL: [Link]

• ResearchGate. "A Rapid and Sensitive HPLC Method for the Analysis of Celecoxib in Human Plasma." ResearchGate. URL: [Link]

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• 5. scispace.com [scispace.com]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Hydroxy Celecoxib-d4 in Human Plasma

Abstract

This document describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Hydroxy Celecoxib-d4 in human plasma. Hydroxy Celecoxib is the primary phase I metabolite of Celecoxib, a widely used nonsteroidal anti-inflammatory drug (NSAID).[1] The stable isotope-labeled variant, Hydroxy Celecoxib-d4, is frequently employed as an internal standard in pharmacokinetic (PK) studies to ensure the accuracy and precision of the quantification of its non-deuterated analogue. This protocol provides detailed parameters for sample preparation, liquid chromatography, and mass spectrometry, enabling researchers in drug metabolism and clinical pharmacology to achieve reliable and reproducible results. The methodology utilizes a simple protein precipitation extraction procedure and a rapid chromatographic run, making it suitable for high-throughput analysis.

Introduction

Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor that undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 enzyme CYP2C9.[1][2] The initial and rate-limiting step in its metabolic pathway is the hydroxylation of the methyl group on the p-tolyl moiety to form Hydroxy Celecoxib (Metabolite M3).[3][4] This metabolite is pharmacologically inactive as a COX inhibitor but serves as a critical biomarker for assessing the metabolic fate of the parent drug.[1]

In quantitative bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard. A SIL-IS, such as Hydroxy Celecoxib-d4, shares near-identical physicochemical properties with the analyte of interest, causing it to co-elute chromatographically and exhibit similar behavior during sample extraction and ionization.[5] This co-behavior effectively compensates for variations in sample recovery and corrects for matrix-induced ion suppression or enhancement, which is essential for accurate quantification in complex biological matrices like plasma. This application note provides a comprehensive, field-proven protocol for the detection of Hydroxy Celecoxib-d4, which can be readily adapted for the quantification of endogenous Hydroxy Celecoxib.

Chemical Structures:

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )
Celecoxib		C₁₇H₁₄F₃N₃O₂S	381.4[2]
Hydroxy Celecoxib		C₁₇H₁₄F₃N₃O₃S	397.4[6][7]

Experimental Protocol

Materials and Reagents

• Hydroxy Celecoxib-d4 reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium Acetate (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

• Drug-free human plasma (K₂-EDTA)

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a TurboIonSpray™ or similar electrospray ionization (ESI) source. (e.g., API 5500 Qtrap, API-4000)[3]

• Analytical Column: A reverse-phase C18 column (e.g., 50 x 2.0 mm, 3.5 µm particle size) is recommended for good retention and peak shape.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting small molecules from plasma.[8] It involves adding a water-miscible organic solvent to denature and precipitate plasma proteins, which are then removed by centrifugation, leaving the analyte and internal standard in the supernatant.

Step-by-Step Protocol:

• Allow frozen plasma samples to thaw completely at room temperature.

• Vortex the plasma samples briefly to ensure homogeneity.

• In a clean 1.5 mL microcentrifuge tube, pipette 100 µL of the human plasma sample.

• Spike with the working solution of Hydroxy Celecoxib-d4 as required (typically 10-20 µL).

• Add 300 µL of ice-cold acetonitrile to the tube.

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tube at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant (~350 µL) to a clean autosampler vial.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

Workflow Visualization: Sample Preparation

Caption: Step-by-step protein precipitation workflow.

LC-MS/MS Parameters

Causality of Parameter Selection

The chosen parameters are based on established methods for Celecoxib and its metabolites.[3][8] A C18 column provides excellent retention for these moderately hydrophobic compounds. The mobile phase, consisting of acetonitrile and a volatile ammonium acetate buffer, ensures good chromatographic separation and is compatible with ESI-MS. Negative ionization mode is selected as it provides high sensitivity for compounds containing a sulfonamide group, like the Celecoxib family.

Liquid Chromatography (LC) Parameters

Parameter	Recommended Value
Column	C18, 50 x 2.0 mm, 3.5 µm
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Gradient	30% B to 95% B over 2.5 min, hold for 1 min, re-equilibrate
Injection Volume	5 µL
Column Temperature	40°C
Total Run Time	~5 minutes

Mass Spectrometry (MS) Parameters

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity. The parameters provided below are typical starting points and should be optimized by direct infusion of the Hydroxy Celecoxib-d4 standard.

Parameter	Recommended Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Ionspray Voltage	-4500 V[3]
Source Temperature	600 - 700 °C[3]
Curtain Gas (CUR)	20 psi
Nebulizer Gas (GS1)	40 psi
Turbo Gas (GS2)	40 psi
Collision Gas (CAD)	Medium

Multiple Reaction Monitoring (MRM) Transitions

The MRM transitions are the cornerstone of this quantitative method. The transition for Hydroxy Celecoxib-d4 is predicted based on the known fragmentation of Celecoxib-d4.[8] The primary fragmentation of Celecoxib involves the sulfonamide portion of the molecule. Since the hydroxylation and deuteration occur on the opposite side of the molecule (the p-tolyl ring), a similar fragmentation pathway is expected.

Compound	Q1 Mass (m/z)	Q3 Mass (m/z)	Dwell Time (ms)	Collision Energy (CE)	Declustering Potential (DP)
Hydroxy Celecoxib (Analyte)	396.1	316.0	150	Optimize (~ -35 V)	Optimize (~ -130 V)
Hydroxy Celecoxib-d4 (IS)	400.1	320.0	150	Optimize (~ -35 V)	Optimize (~ -130 V)

Note on Optimization: The provided CE and DP values are estimates based on similar compounds.[9] It is critical to perform compound optimization by infusing a standard solution of Hydroxy Celecoxib-d4 to determine the exact optimal values for your specific instrument. This ensures maximum signal intensity and method robustness.

System Workflow and Data Processing

The overall analytical process follows a logical sequence from sample introduction to final data interpretation.

Caption: Overview of the LC-MS/MS analytical workflow.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the detection of Hydroxy Celecoxib-d4 by LC-MS/MS. The method is sensitive, selective, and employs a simple sample preparation technique suitable for high-throughput bioanalytical laboratories. By leveraging the principles of stable isotope dilution and MRM-based quantification, this protocol serves as a reliable foundation for researchers conducting pharmacokinetic and drug metabolism studies involving Celecoxib. Adherence to the outlined optimization procedures will ensure the highest quality of data for critical research and development applications.

References

• Zhang, H., et al. (2017). Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. PLoS ONE, 12(10), e0186127. Available at: [Link]

• PubChem. (n.d.). 4'-Hydroxycelecoxib. National Center for Biotechnology Information. Retrieved from [Link]

• Paulson, S. K., et al. (2000). Metabolism and Excretion of [14C]Celecoxib in Healthy Male Volunteers. Drug Metabolism and Disposition, 28(3), 308-314. Available at: [Link]

• Paulson, S. K., et al. (2000). Metabolism and Excretion of [14C]Celecoxib in Healthy Male Volunteers. DOI. Available at: [Link]

• PubChem. (n.d.). Celecoxib. National Center for Biotechnology Information. Retrieved from [Link]

• Kovvasu, S. P., et al. (2018). A Novel LC-MS/MS Method for the Determination of Celecoxib in Human Plasma. International Journal of ChemTech Research, 11(03), 303-311. Available at: [Link]

• Pacifici, G. M. (2024). Clinical Pharmacology of Celecoxib. International Journal of Medical Science and Clinical Invention, 11(11), 7118-7127. Available at: [Link]

• Park, M. S., et al. (2012). Development of simple and rapid LC-MS/MS method for determination of celecoxib in human plasma and its application to bioequivalence study. Journal of Chromatography B, 902, 137-141. Available at: [Link]

• S, S., et al. (2015). ESTIMATION OF CELECOXIB IN HUMAN PLASMA BY RAPID AND SELECTIVE LC-MS/MS METHOD FOR A BIOEQUIVALENCE STUDY. ResearchGate. Available at: [Link]

• ResolveMASS. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• Ptáček, P., et al. (2012). Determination of celecoxib in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 899, 163-166. Available at: [Link]

• Chen, Y., et al. (2024). Revealing Changes in Celecoxib Nanostructured Lipid Carrier's Bioavailability Using Hyaluronic Acid as an Enhancer by HPLC-MS/MS. Semantic Scholar. Available at: [Link]

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Application Note: A Robust and Validated Bioanalytical Method for the Quantification of Celecoxib in Preclinical Plasma Samples

Introduction

Celecoxib is a non-steroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[1] Its therapeutic potential is extensively investigated in various preclinical models to understand its pharmacokinetics, efficacy, and safety profile. Accurate quantification of celecoxib in biological matrices is paramount for the reliable interpretation of these studies. This application note describes a detailed, validated, and robust bioanalytical method for the determination of celecoxib in plasma, suitable for preclinical research. The method utilizes liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), a technique offering high sensitivity and selectivity. The protocol herein is grounded in established scientific principles and adheres to the bioanalytical method validation guidelines set forth by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3][4][5][6]

Principle of the Method

The method involves the extraction of celecoxib and a stable isotope-labeled internal standard (IS), Celecoxib-d7, from plasma via protein precipitation.[7] This technique is chosen for its simplicity, speed, and efficiency in removing high-molecular-weight interferences. Following extraction, the analytes are separated using reversed-phase high-performance liquid chromatography (HPLC) and detected by a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. The use of a stable isotope-labeled internal standard is critical as it co-elutes with the analyte and experiences similar matrix effects, thereby correcting for variations during sample processing and analysis and ensuring high accuracy and precision.[8][9][10]

Materials and Reagents

Material/Reagent	Supplier	Grade
Celecoxib Reference Standard (>99%)	Sigma-Aldrich	Analytical Standard
Celecoxib-d7 (>98%, isotopic purity >99%)	Toronto Research Chemicals	Analytical Standard
Acetonitrile	Fisher Scientific	HPLC Grade
Methanol	Fisher Scientific	HPLC Grade
Formic Acid	Sigma-Aldrich	LC-MS Grade
Ultrapure Water	Milli-Q® System	Type 1
Control Animal Plasma (e.g., Rat, Mouse)	BioIVT	K2-EDTA

Instrumentation and Analytical Conditions

A summary of the instrumental setup and analytical conditions is provided below. These parameters should be considered as a starting point and may require optimization based on the specific instrumentation available in the laboratory.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Condition
Liquid Chromatograph	Shimadzu Nexera X2 or equivalent
Analytical Column	Phenomenex Kinetex® 2.6 µm C18 100 Å, 50 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	See Table 2
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Sciex QTRAP® 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	550 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Medium
MRM Transitions	See Table 3

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.00	30
2.00	95
2.50	95
2.51	30
3.50	30

Table 3: MRM Transitions and Compound-Dependent Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP)	Collision Energy (CE)
Celecoxib	382.1	316.1	80 V	35 eV
Celecoxib-d7 (IS)	389.1	323.1	80 V	35 eV

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of celecoxib and celecoxib-d7 reference standards into separate 10 mL volumetric flasks.

  • Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution. These stock solutions are stored at -20°C.[1]

• Working Standard Solutions:

  • Prepare a series of celecoxib working standard solutions by serial dilution of the primary stock solution with 50:50 (v/v) acetonitrile:water to achieve concentrations for spiking into blank plasma for the calibration curve.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Prepare the IS working solution by diluting the celecoxib-d7 primary stock solution with 50:50 (v/v) acetonitrile:water. This solution will be used for spiking into all samples. The optimal concentration of the internal standard should result in a signal intensity similar to the analyte's response at the midpoint of the calibration curve.[9]

Protocol 2: Preparation of Calibration Curve and Quality Control Samples

• Calibration Curve (CC) Standards:

  • Prepare CC standards by spiking the appropriate celecoxib working solutions into blank animal plasma to achieve a final concentration range (e.g., 1 - 2000 ng/mL). A minimum of six non-zero concentration levels should be used.[11]

• Quality Control (QC) Samples:

  • Prepare QC samples at a minimum of three concentration levels: Low (LQC), Medium (MQC), and High (HQC), by spiking blank plasma with celecoxib from a separately prepared stock solution to ensure independence from the calibration standards.[11]

Diagram 1: Workflow for Sample Preparation and Analysis

Caption: Bioanalytical workflow from plasma sample to final report.

Protocol 3: Sample Extraction (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample (unknown, CC, or QC).

• Add 100 µL of the IS working solution (100 ng/mL celecoxib-d7).

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[7][12]

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Method Validation

A full validation of the bioanalytical method must be performed to ensure its reliability for its intended purpose.[5][13] The validation should be conducted in accordance with the principles outlined in the FDA and EMA guidelines.[2][3][4][6]

Diagram 2: Key Parameters of Bioanalytical Method Validation

Caption: Core parameters for comprehensive method validation.

Selectivity and Specificity

• Rationale: To ensure that the method can differentiate and quantify the analyte from other components in the matrix, including metabolites, impurities, and concomitant medications.

• Protocol: Analyze at least six different lots of blank animal plasma. Each blank sample should be processed with and without the internal standard to check for interferences at the retention times of celecoxib and the IS.

• Acceptance Criteria: The response of any interfering peak at the retention time of the analyte should be ≤ 20% of the lower limit of quantification (LLOQ), and for the IS, it should be ≤ 5% of its response in the LLOQ sample.

Linearity and Range

• Rationale: To establish the relationship between the concentration of the analyte and the instrumental response and to define the range over which this relationship is acceptable.

• Protocol: Analyze calibration curves on at least three separate days. The calibration curve is constructed by plotting the peak area ratio of celecoxib to the IS against the nominal concentration of celecoxib. A weighted (1/x² or 1/x) linear regression is typically used.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.[12] The back-calculated concentrations of the calibration standards must be within ±15% of the nominal value, except for the LLOQ, which should be within ±20%.

Accuracy and Precision

• Rationale: To determine the closeness of the measured concentrations to the true value (accuracy) and the degree of scatter in the data (precision).

• Protocol: Analyze QC samples at LQC, MQC, and HQC levels in at least five replicates on three separate days (inter-day and intra-day).

• Acceptance Criteria: The mean accuracy should be within ±15% of the nominal concentrations (±20% for LLOQ). The precision, expressed as the coefficient of variation (CV), should not exceed 15% (20% for LLOQ).[14]

Extraction Recovery and Matrix Effect

• Rationale: To assess the efficiency of the extraction procedure and to evaluate the influence of matrix components on the ionization of the analyte and IS.

• Protocol:

  • Recovery: Compare the peak areas of celecoxib from extracted QC samples to those of post-extraction spiked samples at the same concentration.

  • Matrix Effect: Compare the peak areas of celecoxib in post-extraction spiked samples prepared from at least six different lots of blank plasma to the peak areas of celecoxib in neat solution.

• Acceptance Criteria: Recovery should be consistent and reproducible. The CV of the IS-normalized matrix factor should be ≤ 15%.

Stability

• Rationale: To ensure that the concentration of celecoxib does not change from the time of sample collection to the time of analysis under various storage and handling conditions.[15]

• Protocol: Evaluate the stability of celecoxib in plasma under the following conditions using LQC and HQC samples:

  • Freeze-Thaw Stability: After three freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: At room temperature for a duration that reflects the expected sample handling time (e.g., 24 hours).[5]

  • Long-Term Stability: Stored at -80°C for a period longer than the expected storage time of study samples.

  • Post-Preparative Stability: In the autosampler for the expected duration of an analytical run.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Conclusion

The bioanalytical method detailed in this application note provides a sensitive, selective, and robust approach for the quantification of celecoxib in preclinical plasma samples. The use of protein precipitation offers a simple and high-throughput sample preparation strategy, while LC-MS/MS provides the necessary analytical performance. Adherence to the described validation protocols, in accordance with FDA and EMA guidelines, will ensure the generation of high-quality, reliable data to support preclinical pharmacokinetic and toxicokinetic studies, ultimately contributing to the successful development of new therapeutic strategies involving celecoxib.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

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• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

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• Jamali, F., & Brocks, D. R. (2000). Pharmacokinetics of Celecoxib in the Presence and Absence of Interferon-Induced Acute Inflammation in the Rat: Application of a Novel HPLC Assay. Pharmaceutical Research, 17(6), 656-661. Retrieved from [Link]

• Lee, Y. J., et al. (2014). Formulation, Characterization, and in Vivo Evaluation of Celecoxib-PVP Solid Dispersion Nanoparticles Using Supercritical Antisolvent Process. Molecules, 19(12), 20513-20526. Retrieved from [Link]

• Saharkhiz, N., et al. (2024). DETERMINATION OF CELECOXIB IN HUMAN PLASMA BY EFFERVESCENCE-ASSISTED DISPERSIVE LIQUID–LIQUID MICROEXTRACTION AND HPLC/UV. Malaysian Journal of Chemistry, 26(1), 411-420. Retrieved from [Link]

• Chow, H. H. S., Anavy, N., Salazar, D., Frank, D. H., & Alberts, D. S. (2004). Determination of celecoxib in human plasma using solid-phase extraction and high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 34(1), 167-174. Retrieved from [Link]

• Zarei, A. R., et al. (2026). Determination of celecoxib with a dispersive micro solid-phase extraction coupled with UV-Vis spectrophotometric method in milk, urine and water samples. Food Chemistry, 499, 138056. Retrieved from [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation. Retrieved from [Link]

• Wang, Y., et al. (2024). Revealing Changes in Celecoxib Nanostructured Lipid Carrier's Bioavailability Using Hyaluronic Acid as an Enhancer by HPLC-MS/MS. Pharmaceutics, 16(8), 1019. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. Retrieved from [Link]

• Sana, S., et al. (2023). Can Celecoxib Assay in Preclinical Studies Be Improved?. Molecules, 28(3), 1373. Retrieved from [Link]

• van Amsterdam, P., et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis, 4(3), 231-236. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• El-Enany, N., et al. (2003). Simultaneous Determination of Rofecoxib and Celecoxib in Human Plasma by High-Performance Liquid Chromatography. Journal of Liquid Chromatography & Related Technologies, 26(18), 3059-3074. Retrieved from [Link]

• Sahu, R., et al. (2010). Validated Analytical Method Development of Celecoxib in Bulk, Tablet and Rat Plasma by UV-Spectroscopy. Research Journal of Pharmacy and Technology, 3(1), 168-171. Retrieved from [Link]

• Sane, R. T., et al. (2004). Microarray Plate Method for Estimation of Precipitation Kinetics of Celecoxib Under Biorelevant Conditions and Precipitate Characterization. Journal of Planar Chromatography--Modern TLC, 17(1), 63-67. Retrieved from [Link]

• Al-Suwayeh, S. A., et al. (2015). Simultaneous Determination of Docetaxel and Celecoxib in Porous Microparticles and Rat Plasma by Liquid-Liquid Extraction and HPLC with UV Detection: in vitro and in vivo Validation and Application. AAPS PharmSciTech, 16(4), 894-902. Retrieved from [Link]

• Varshosaz, J., et al. (2017). Surfactant Free Preparation of Celecoxib Microcrystals by a Controlled Precipitation Process. Advanced Pharmaceutical Bulletin, 7(3), 429-436. Retrieved from [Link]

• Kumar, N., et al. (2015). A selective and sensitive LC-MS/MS method for the simultaneous determination of two potential genotoxic impurities in celecoxib. Journal of Pharmaceutical and Biomedical Analysis, 107, 352-358. Retrieved from [Link]

• Anderson, M., et al. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Bioanalysis, 4(8), 879-882. Retrieved from [Link]

• Sane, R. T., et al. (2018). Microarray Plate Method for Estimation of Precipitation Kinetics of Celecoxib under Biorelevant Conditions and Precipitate Characterization. Molecular Pharmaceutics, 15(7), 2687-2699. Retrieved from [Link]

• Sane, R. T., et al. (2003). Determination of celecoxib, a COX-2 inhibitor, in pharmaceutical dosage forms by MEKC. Journal of Pharmaceutical and Biomedical Analysis, 30(6), 1803-1809. Retrieved from [Link]

• P, S., et al. (2018). A Novel LC-MS/MS Method for the Determination of Celecoxib in Human Plasma. International Journal of ChemTech Research, 11(3), 303-311. Retrieved from [Link]

• Kumar, N., et al. (2015). A selective and sensitive LC-MS/MS method for the simultaneous determination of two potential genotoxic impurities in celecoxib. Journal of Pharmaceutical and Biomedical Analysis, 107, 352-358. Retrieved from [Link]

• Patel, V. R., & Agrawal, Y. K. (2014). Celecoxib nanosuspension: single-step fabrication using a modified nanoprecipitation method and in vivo evaluation. Drug development and industrial pharmacy, 40(8), 1075–1083. Retrieved from [Link]

• Patel, D. J., et al. (2019). ADVANCES IN ANALYTICAL AND BIOANALYTICAL METHODS FOR CELECOXIB DETERMINATION: A REVIEW. JETIR, 6(6), 795-806. Retrieved from [Link]

• Pfizer Inc. (2013). Celecoxib composition, and preparation method and use thereof. Google Patents.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Celebrex. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Celecoxib Bioanalysis

Welcome to the Technical Support Center for Celecoxib Quantification. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, matrix effects—specifically ion suppression or enhancement caused by co-eluting endogenous components—are the primary culprits behind poor assay reproducibility and sensitivity.

This guide is designed for analytical scientists and drug development professionals. It provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic explanations to help you achieve robust, interference-free quantification of celecoxib in complex biological matrices.

Visualizing the Bioanalytical Workflow

Celecoxib LC-MS/MS analytical workflow and matrix effect evaluation.

Section 1: Sample Preparation Troubleshooting

Q: I am observing severe ion suppression in my celecoxib plasma samples using standard protein precipitation (PP). How can I improve extract cleanliness? A: Protein precipitation effectively removes large proteins but leaves high concentrations of endogenous phospholipids in the extract. In the Electrospray Ionization (ESI) source, these phospholipids compete with celecoxib for charge on the surface of the droplets, leading to severe ion suppression. To resolve this, switch to Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). SPE using polymeric sorbents (e.g., Strata-X or Oasis HLB) provides superior sample cleanup with minimal to no matrix effect compared to PP. Alternatively, LLE using methyl tert-butyl ether (MTBE) is highly effective at partitioning celecoxib away from polar matrix salts and lipids, yielding recoveries >70% with negligible matrix interference[1].

Q: How do I systematically evaluate the matrix effect (ME) to ensure my method is reliable? A: A self-validating bioanalytical method must isolate the matrix effect from extraction recovery. Matrix effects are determined by comparing the peak area of celecoxib spiked into a post-extracted blank matrix against the peak area of a pure standard solution at the exact same concentration[2][3]. Ideally, the absolute matrix effect should remain within 85% – 115%[3]. For a step-by-step approach, refer to Protocol 1 below.

Section 2: Chromatographic & Ionization Optimization

Q: My matrix effect varies significantly between different plasma lots. How can chromatography help? A: Variable matrix effects (matrix factor %CV > 15%) often result from co-eluting endogenous components that differ naturally between subjects. Optimizing your chromatographic separation is your first line of defense. Utilizing a high-resolution sub-2-micron column, such as a UPLC BEH C18, improves peak shape and chromatographic resolution[2]. By adjusting your gradient elution (e.g., using acetonitrile and water with 0.1% formic acid), you can shift celecoxib's retention time away from the primary suppression zones where bulk phospholipids elute[2].

Q: Does the choice of mobile phase additive impact celecoxib ionization and matrix susceptibility? A: Absolutely. Celecoxib is most commonly analyzed in negative electrospray ionization mode, monitoring the highly selective multiple reaction monitoring (MRM) transition of m/z 380.0 → 316.0[3][4]. While ionization efficiency might theoretically peak in the absence of electrolytes, the addition of a volatile buffer like 1.0 mM ammonium acetate is essential. It buffers the matrix effect, stabilizes the pH of the ESI droplets, and ensures a consistent electrospray response across varying sample matrices[5].

Section 3: Internal Standard Selection & Mitigation

Q: Can I use a structural analog instead of a stable isotope-labeled internal standard (SIL-IS)? A: While structural analogs (like SC-58125) have historically been used[6], they are not recommended when battling severe matrix effects. A stable isotope-labeled internal standard, such as Celecoxib-d7, is the gold standard[7]. Causality: Celecoxib-d7 shares near-identical physicochemical properties with celecoxib. It co-elutes perfectly and experiences the exact same degree of ion suppression or enhancement in the ESI source[7]. By calculating the IS-normalized matrix factor, you effectively cancel out the matrix effect. A properly optimized method using Celecoxib-d7 typically yields an IS-normalized matrix factor ranging tightly from 0.99 to 1.03[4].

Q: What if my Celecoxib-d7 signal is suppressed in unknown samples compared to the calibrators? A: This is a classic indicator of a significant matrix effect in the unknown samples. Even though the SIL-IS corrects for the quantification bias (keeping the peak area ratio accurate), severe absolute suppression reduces the signal-to-noise ratio, potentially compromising your lower limit of quantification (LLOQ). To troubleshoot, you should either dilute the affected samples with blank matrix and re-inject, or further optimize the sample cleanup procedure.

Quantitative Data Summary

The following table summarizes the causal impact of different sample preparation techniques on celecoxib quantification parameters.

Table 1: Comparative Impact of Sample Preparation on Celecoxib LC-MS/MS Assays

Extraction Technique	Typical Recovery (%)	Matrix Effect / IS-Normalized MF	Chromatographic Cleanliness	Causality / Mechanism of Action
Protein Precipitation (PP)	> 79%[2]	~ 100% (Requires extensive UPLC gradient)[2]	Low	Denatures proteins but leaves phospholipids intact, requiring longer gradients to avoid ESI competition.
Liquid-Liquid Extraction (LLE)	> 70%[1]	Minimal[1]	Medium	Non-polar solvents (e.g., MTBE) partition celecoxib away from polar matrix salts and proteins.
Solid-Phase Extraction (SPE)	85.5% - 98%[4][5]	0.99 - 1.03 (IS-Normalized)[4]	High	Polymeric sorbents allow aggressive hydrophobic/hydrophilic washing steps, removing polar and non-polar interferences.

Experimental Protocols

Protocol 1: Systematic Matrix Factor (MF) Evaluation

This protocol provides a self-validating system to isolate extraction efficiency from ionization suppression/enhancement[2][3].

• Prepare Neat Solutions (Set A): Prepare pure standard solutions of celecoxib and Celecoxib-d7 in the mobile phase at low, medium, and high Quality Control (QC) concentrations.

• Prepare Post-Extraction Spiked Samples (Set B): Extract blank plasma using your chosen method (e.g., SPE). After evaporation, reconstitute the dry residue using the neat solutions (Set A). Mechanism: This represents 100% extraction recovery, isolating the matrix's effect on ionization.

• LC-MS/MS Analysis: Inject six replicates of Set A and Set B.

• Calculate Absolute Matrix Effect: ME (%)=(Peak Area of Celecoxib in Set B/Peak Area of Celecoxib in Set A)×100 .

• Calculate IS-Normalized Matrix Factor: IS-MF=(Peak Area Ratio (Analyte/IS) in Set B)/(Peak Area Ratio (Analyte/IS) in Set A) . Validation Check: An IS-MF between 0.85 and 1.15 confirms the SIL-IS is effectively compensating for matrix variations.

Protocol 2: Optimized Solid-Phase Extraction (SPE) for Celecoxib

This methodology ensures maximum removal of matrix interferences[4].

• Sample Aliquoting: Transfer 300 µL of human plasma into a clean tube[4].

• Internal Standard Addition: Add a fixed volume of Celecoxib-d7 working solution. Vortex to ensure equilibration between the analyte and the SIL-IS[7].

• Cartridge Conditioning: Condition the polymeric SPE cartridge (e.g., Strata-X, 30 mg) with 1 mL of methanol, followed by 1 mL of MS-grade water.

• Sample Loading: Load the spiked plasma sample onto the cartridge at a slow, controlled flow rate (approx. 1 mL/min). Mechanism: Slow loading maximizes hydrophobic interactions between celecoxib and the sorbent bed.

• Washing Step: Wash the cartridge with 1 mL of 5% methanol in water. Mechanism: This critical step elutes polar endogenous salts and highly water-soluble proteins without eluting the hydrophobic celecoxib.

• Elution: Elute the analytes with 1 mL of 100% methanol or acetonitrile.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 200 µL of the mobile phase prior to LC-MS/MS injection[1].

Sources

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Celecoxib Chromatography Technical Support Center: Troubleshooting Poor Peak Shape

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical scientists, and drug development professionals resolve complex chromatographic anomalies associated with Celecoxib.

Rather than relying on trial and error, this guide is built on causality —understanding the physicochemical drivers of the molecule to engineer robust, self-validating analytical methods.

Celecoxib mechanism of action: Selective inhibition of the COX-2 signaling pathway.

Part 1: The Physicochemical Drivers of Chromatographic Behavior

To troubleshoot celecoxib, we must first understand its molecular environment. Celecoxib is a non-steroidal anti-inflammatory drug (NSAID) characterized by a pyrazole ring and a sulfonamide group.

Table 1: Physicochemical Properties Dictating Celecoxib Chromatography

Property	Value	Chromatographic Implication (Causality)
LogP	3.5[1]	Highly hydrophobic. Requires a high percentage of organic modifier (e.g., >50% Methanol or Acetonitrile) for timely elution in reversed-phase (RP) HPLC.
pKa	11.1 (Sulfonamide)[1]	Weakly acidic, but remains uncharged at both physiological and standard acidic HPLC pH ranges[2]. Its retention is relatively pH-independent, but the stationary phase is highly sensitive to pH.
Aqueous Solubility	< 5 µg/mL[1]	Extremely poor water solubility. Samples injected in strong organic solvents can precipitate or cause viscous fingering at the column head, leading to peak distortion.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my celecoxib peak exhibit severe tailing in standard reversed-phase conditions? A: Peak tailing in celecoxib is rarely an issue with the molecule's ionization state, as it remains neutral under standard conditions[2]. The causality lies in secondary interactions . The polar sulfonamide and pyrazole moieties of celecoxib act as hydrogen-bond donors/acceptors. If your mobile phase pH is above 4.0, unreacted silanols on the silica-based stationary phase become deprotonated (ionized). These active silanols strongly interact with celecoxib, causing the peak to drag or tail. Note: What appears to be a tailing peak may actually be the co-elution of closely related positional isomers, such as EP Impurity A (meta isomer) or EP Impurity B, which standard C18 columns struggle to resolve[3].

Q2: My celecoxib peak is fronting or splitting. Is my column degrading? A: While a column void can cause splitting, the most common culprit for celecoxib peak fronting is a sample solvent mismatch . Because celecoxib's aqueous solubility is < 5 µg/mL[1], analysts frequently dissolve their samples in 100% methanol or acetonitrile. When a large volume of this strong organic solvent is injected into a highly aqueous mobile phase, the analyte travels rapidly through the column head before properly partitioning into the stationary phase. This disrupts the local partition coefficient, leading to a fronting or split peak.

Q3: What are the optimal column chemistries and mobile phase conditions to ensure peak symmetry? A: Standard USP monographs often utilize an L11 (pentafluorophenyl) or L1 (C18) column at elevated temperatures (60°C)[4]. However, for optimized peak shape:

• pH Control: Adjusting the aqueous buffer to pH 2.3 using orthophosphoric acid significantly improves peak shapes by fully protonating and neutralizing surface silanols[5]. For LC-MS compatibility, using 0.1% formic acid provides excellent symmetry while maintaining volatility[6].

• Alternative Selectivity: If C18 columns fail to resolve tailing caused by co-eluting isomers, utilizing a Phenyl Hydride column[7] or an immobilized chiral stationary phase (e.g., Chiralpak IA-3) in reversed-phase mode provides the necessary π−π interactions to separate ortho/meta isomers efficiently[3].

Part 3: Troubleshooting Workflows & Methodologies

Step-by-step logical workflow for diagnosing and resolving celecoxib peak shape issues.

Experimental Protocol 1: Self-Validating Solvent Mismatch Test

Objective: Conclusively determine if peak distortion (fronting/splitting) is caused by the injection solvent rather than column degradation.

• Stock Preparation: Prepare a 100 µg/mL celecoxib stock solution in 100% Methanol.

• Test Sample A (Strong Solvent): Dilute the stock to 10 µg/mL using 100% Methanol.

• Test Sample B (Matched Solvent): Dilute the stock to 10 µg/mL using the initial mobile phase composition (e.g., 50:50 Methanol:Water).

• Execution: Inject 10 µL of both samples under identical gradient conditions.

• Validation Logic: If Sample B exhibits a symmetrical peak (Tailing Factor ~1.0–1.2) while Sample A fronts or splits, the root cause is definitively solvent mismatch. To permanently fix this, always perform final sample dilutions in the mobile phase.

Experimental Protocol 2: Mobile Phase pH Optimization for Silanol Suppression

Objective: Eliminate secondary interactions causing peak tailing by neutralizing the stationary phase[5].

• Buffer Preparation: Dissolve the required buffer salts (e.g., monobasic potassium phosphate) in HPLC-grade water.

• Titration: Gradually add 10% orthophosphoric acid dropwise while continuously monitoring with a calibrated pH meter until exactly pH 2.3 is reached.

• Filtration: Filter the buffer through a 0.45 µm nylon or PTFE membrane to remove particulates.

• Integration: Blend with the organic modifier (Acetonitrile/Methanol) as dictated by your gradient method. Ensure the column is equilibrated with at least 10 column volumes prior to injection.

Part 4: Quantitative Data & System Suitability

To ensure your method is robust, compare your chromatographic outputs against these standard system suitability metrics derived from pharmacopeial guidelines[3][4].

Table 2: Target System Suitability Metrics for Celecoxib

Parameter	USP/EP Target	Troubleshooting Threshold	Potential Root Cause if Failed
Tailing Factor ( Tf​ )	≤1.5	>1.5	Active silanol interactions, column void, or co-eluting positional impurity.
Resolution ( Rs​ )	≥1.8	<1.8	Inadequate selectivity between Celecoxib and Impurity B; switch to a Phenyl or Chiral column[3].
Retention Time %RSD	≤2.0%	>2.0%	Inadequate column equilibration, pump cavitation, or mobile phase pH drift.
Theoretical Plates ( N )	>2000	<2000	Severe extra-column dead volume or irreversible column degradation.

References

• USP-NF Celecoxib Monograph Overview | PDF | Chromatography - Scribd. Scribd.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBHMvhJOZuJu3U8uWhoz2HfsG_SM9vlp3iedLAtS0BbJ6oM6A_6zYczmUmqwnsJ0CFDl03oOru4pgqZeiJtAClI0aaFRLTvVxMX8iK86P9IsKwWnZ1v-paynmHyUoNSYmC4OPSq1aNfRrREEmp0ziD-ESuiMIo370-o_mB1scv]
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• Celecoxib Impurity Analysis by HPLC Using Phenyl Hydride Column | MICROSOLV. MicroSolv Technology Corporation.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGv-uUCmQxHJiX_vgrHkWxqMdAK5xRJsXuB-jX1u4Cwril5O_6YIMr_y9G-5LD_640mFvp-KfrniI4Ex62pWccTXuDvQ1--Ba8tKNDvanJRyiljZjo5glAxk4MvQFpq89dCsP-Xpg=]
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• Full article: Revealing Changes in Celecoxib Nanostructured Lipid Carrier's Bioavailability Using Hyaluronic Acid as an Enhancer by HPLC-MS/MS - Taylor & Francis. Taylor & Francis Online.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGAfarPuYzF3sXQD3OYZ9WRlC1RW8vgxaRfVt53fuh5nnGPhPVmCO7klIbob63dCpQLAGzIerDVUuvExJ44SLfn8gvkCaRdR_FyQn1ginro3f-d1W_uTUhCYUtCQnp99JmFC5CxDvSj9zU81SJJnm9jctSutg==]

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Technical Support Center: Hydroxy Celecoxib-d4 Stability &amp; LC-MS/MS Troubleshooting

Welcome to the Technical Support Center for bioanalytical method development. This guide is specifically engineered for researchers, scientists, and drug development professionals working with Hydroxy Celecoxib-d4 , the stable isotope-labeled internal standard (IS) for the primary Phase I metabolite of Celecoxib (M3).

Navigating the stability of deuterated internal standards in complex biological matrices (e.g., plasma, serum, urine) requires a deep understanding of isotopic chemistry and mass spectrometry. Below, we provide mechanistic FAQs, actionable troubleshooting guides, and self-validating protocols to ensure your LC-MS/MS assays remain robust and compliant.

Part 1: Mechanistic FAQs (Understanding the "Why")

Q1: Why is Hydroxy Celecoxib-d4 preferred over structural analogs, and what are its primary stability vulnerabilities in LC-MS/MS? A: Hydroxy Celecoxib-d4 is considered the "gold standard" for quantifying hydroxycelecoxib because its nearly identical chemical structure allows it to co-elute with the target analyte, effectively compensating for variability in sample extraction recovery and ionization efficiency[1]. However, its stability in biological matrices is challenged by two primary phenomena: Hydrogen-Deuterium (H/D) back-exchange in protic environments and differential matrix effects caused by slight chromatographic shifts known as the deuterium isotope effect[1][2].

Q2: How does Hydrogen-Deuterium (H/D) back-exchange compromise assay integrity? A: H/D back-exchange occurs when deuterium atoms on the IS are replaced by hydrogen atoms from the sample matrix or extraction solvent[1]. While the carbon-deuterium (C-D) bonds on the benzene ring of Hydroxy Celecoxib-d4 are generally stronger and more chemically stable than C-H bonds[2], extreme pH conditions during extraction or prolonged incubation in aqueous matrices can catalyze this exchange[3]. This phenomenon is critical because it simultaneously depletes the IS signal (reducing precision) and generates an unlabeled analyte signal, artificially inflating the measured concentration of hydroxycelecoxib in the patient sample[1].

Q3: Can matrix effects differentially impact the deuterated IS compared to the unlabeled metabolite? A: Yes. Although deuterated standards are designed to co-elute with the analyte, the "deuterium isotope effect" can cause slight differences in their chromatographic retention times[1]. If Hydroxy Celecoxib and Hydroxy Celecoxib-d4 do not perfectly co-elute, they may enter the mass spectrometer's ionization source at different times. This exposes them to different zones of ion suppression or enhancement from endogenous matrix components (e.g., plasma phospholipids), severely compromising the accuracy of the quantification[1].

Part 2: Troubleshooting Guide (The "Fix")

Issue 1: Gradual loss of IS signal or precision failure during autosampler storage.

• Root Cause Analysis: Signal loss over time in the autosampler is rarely due to C-D bond cleavage, as these bonds are highly stable[2]. Instead, it is typically caused by non-specific adsorption to the vial walls (due to the compound's hydrophobicity and the presence of the hydroxyl group) or chemical degradation in suboptimal reconstitution solvents.

• Resolution:

  • Solvent Optimization: Ensure the reconstitution solution is optimized for both peak shape and stability. A mixture of 0.1% formic acid in 50% methanol has been shown to provide excellent recovery and stability for celecoxib metabolites[4].

  • Adsorption Mitigation: Utilize silanized glass vials or low-bind polypropylene plates to prevent surface adsorption during prolonged autosampler queues. Maintain the autosampler temperature strictly at 4°C.

Issue 2: Inconsistent IS response across different patient plasma lots.

• Root Cause Analysis: This indicates a severe differential matrix effect. The extraction method is likely failing to remove endogenous phospholipids, which are causing variable ion suppression at the specific retention time of the IS[5].

• Resolution:

  • Chromatographic Adjustment: Modify the mobile phase gradient (e.g., using ammonium acetate and methanol/acetonitrile) to ensure strict co-elution of the analyte and IS[4].

  • Extraction Upgrade: Transition from simple protein precipitation to Solid Phase Extraction (SPE) using polymeric cartridges (e.g., Strata-X) to thoroughly wash away matrix interferents before elution[4].

Part 3: Quantitative Data & Stability Criteria

To ensure regulatory compliance (e.g., FDA/ICH guidelines), the stability of Hydroxy Celecoxib-d4 must be empirically proven across the lifecycle of the sample.

Table 1: Standard Stability Parameters and Acceptance Criteria for Hydroxy Celecoxib-d4

Stability Parameter	Biological Matrix	Test Conditions	Acceptance Criteria
Bench-Top Stability	Human Plasma / Urine	Ambient temp (25°C) for 4–24 hours	±15% of nominal concentration
Freeze-Thaw Stability	Human Plasma / Urine	3 to 5 cycles (-80°C to ambient)	±15% of nominal concentration
Autosampler Stability	Reconstitution Solvent	4°C for 24–72 hours	±15% of nominal concentration
H/D Back-Exchange	Matrix / Solvent	Spiked blank matrix, fully processed	Unlabeled signal < 20% of LLOQ

Part 4: Self-Validating Experimental Protocols

Protocol 1: Evaluation of H/D Back-Exchange (Self-Validating System)

Causality: This protocol is designed to definitively prove that the IS is not converting back to the unlabeled analyte under your specific assay conditions, thereby preventing false positives at the Lower Limit of Quantification (LLOQ).

Step-by-Step Methodology:

• Matrix Preparation: Aliquot 6 replicates of blank biological matrix (e.g., human plasma).

• Spiking: Spike the blank matrix exclusively with Hydroxy Celecoxib-d4 at the working concentration used in the assay. Do NOT spike the unlabeled analyte [1].

• Incubation: Incubate the samples under the exact conditions of the analytical method (e.g., time, temperature, and pH) to simulate the full sample journey[1].

• Extraction: Process the samples using your established extraction procedure (e.g., SPE or liquid-liquid extraction)[5].

• LC-MS/MS Analysis: Inject the samples and monitor the MRM transitions for both Hydroxy Celecoxib-d4 and the unlabeled Hydroxy Celecoxib.

• Validation Check: The protocol validates itself if the signal in the unlabeled analyte channel is ≤ 20% of the LLOQ. If it exceeds this threshold, H/D exchange is occurring, and the extraction pH or solvent must be adjusted.

Protocol 2: Assessment of Differential Matrix Effects

Causality: To ensure the deuterium isotope effect is not causing unequal ion suppression between the analyte and the IS across diverse patient samples.

Step-by-Step Methodology:

• Post-Extraction Spiking: Extract 6 different lots of blank human plasma (including 1 lipemic and 1 hemolyzed lot).

• Spiking: Spike the post-extracted blanks with both Hydroxy Celecoxib and Hydroxy Celecoxib-d4 at the low quality control (LQC) and high quality control (HQC) levels.

• Neat Solution Preparation: Prepare neat solutions of the analytes at the exact same concentrations in the reconstitution solvent.

• Analysis & Calculation: Analyze both sets via LC-MS/MS. Calculate the Matrix Factor (MF) by dividing the peak area in the presence of matrix by the peak area in the neat solution.

• Validation Check: Calculate the IS-normalized MF (MF of analyte / MF of IS). The Coefficient of Variation (CV) of the IS-normalized MF across the 6 lots must be ≤ 15%.

Part 5: Workflow Visualization

Workflow for evaluating H/D back-exchange and matrix stability of deuterated internal standards.

References

• Source: nih.
• Source: benchchem.
• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers.
• Source: researchgate.
• Deuterated Standards for LC-MS Analysis - ResolveMass Laboratories Inc.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Co-elution in Celecoxib Analysis

Welcome to the technical support center for celecoxib analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to co-eluting substances during the quantitative analysis of celecoxib. This guide provides in-depth, field-proven insights and step-by-step protocols to ensure the scientific integrity and accuracy of your experimental results.

Troubleshooting Guide: Resolving Common Analytical Issues

This section addresses specific problems you may encounter during your experiments, providing explanations and actionable solutions.

Q1: I'm observing poor peak shape (tailing or fronting) for my celecoxib peak. What are the likely causes and how can I fix it?

Poor peak shape is a common indicator of underlying issues in your chromatographic system or method. Understanding the cause is key to an effective solution.

Possible Causes & Solutions:

• Column Overload: Injecting too high a concentration of celecoxib can saturate the stationary phase, leading to peak fronting.

  • Solution: Reduce the sample concentration or the injection volume.

• Secondary Interactions: Silanol groups on the silica backbone of C18 columns can interact with the basic nitrogen in celecoxib's pyrazole ring, causing peak tailing.

  • Solution: Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to mask the silanol groups. Alternatively, adjust the mobile phase pH to suppress the ionization of silanol groups (typically pH < 4) or to ensure celecoxib is in a single ionic state.

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can lead to distorted peaks.

  • Solution: Implement a robust column washing procedure after each analytical run. If the problem persists, consider using a guard column to protect the analytical column or replacing the column altogether.

• Inappropriate Sample Solvent: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.

  • Solution: Ideally, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest possible solvent that can adequately dissolve celecoxib.

Q2: My chromatogram shows a peak co-eluting with celecoxib. How can I improve the resolution?

Co-elution with impurities, degradation products, or matrix components is a critical issue that can compromise the accuracy of your results. A systematic approach to method optimization is necessary to achieve baseline separation (Resolution, Rs > 1.5).

Step-by-Step Troubleshooting Protocol:

• Identify the Co-eluting Substance (if possible): Knowing the identity of the interfering peak (e.g., a known impurity or a matrix component) can guide your optimization strategy. Common process-related impurities of celecoxib include isomers and related compounds that may have similar retention behavior.

• Optimize Mobile Phase Composition:

  • Adjust Organic Modifier Percentage: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase will increase the retention time of celecoxib and may improve separation from less retained impurities.

  • Change the Organic Modifier: Switching from acetonitrile to methanol, or vice-versa, can alter the selectivity of the separation due to different solvent properties.

  • Modify Mobile Phase pH: Adjusting the pH can change the ionization state of celecoxib and some impurities, thereby altering their retention times.

• Modify Chromatographic Conditions:

  • Gradient Elution: If you are using an isocratic method, switching to a gradient elution can help resolve closely eluting peaks. A shallower gradient can significantly enhance separation.

  • Column Temperature: Changing the column temperature can affect the selectivity of the separation. Experiment with temperatures both above and below your current setting.

  • Flow Rate: Reducing the flow rate can increase the efficiency of the separation and improve resolution, though it will also increase the run time.

• Evaluate Different Stationary Phases: If mobile phase and condition optimization are insufficient, changing the column chemistry may be necessary.

  • Different C18 Phases: Not all C18 columns are the same. Switching to a C18 column from a different manufacturer or one with a different bonding density or end-capping can alter selectivity.

  • Phenyl Stationary Phase: A phenyl column can provide different selectivity for aromatic compounds like celecoxib due to π-π interactions.

  • Chiral Stationary Phase: For separating isomers of celecoxib, a chiral stationary phase may be required.

Q3: I am analyzing celecoxib in a complex biological matrix (e.g., plasma, serum) and suspect matrix effects are impacting my results. How can I diagnose and mitigate this?

Matrix effects occur when co-eluting endogenous components of the sample enhance or suppress the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification.

Diagnosing Matrix Effects:

A common method to assess matrix effects is the post-extraction spike method. This involves comparing the response of an analyte spiked into an extracted blank matrix sample to the response of the analyte in a neat solution.

Strategies to Mitigate Matrix Effects:

• Improve Sample Preparation: The goal is to remove as many interfering matrix components as possible before analysis.

  • Solid-Phase Extraction (SPE): SPE can provide a much cleaner sample extract compared to simple protein precipitation.

  • Liquid-Liquid Extraction (LLE): LLE can also be an effective technique for sample cleanup.

• Optimize Chromatography:

  • Improve Separation: By improving the chromatographic separation of celecoxib from matrix components, you can reduce the likelihood of co-elution and subsequent ion suppression or enhancement.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS, such as Celecoxib-d7, has nearly identical physicochemical properties to celecoxib and will be affected by matrix effects in the same way. This allows for accurate correction of any signal suppression or enhancement.

• Dilute the Sample: If the assay has sufficient sensitivity, diluting the sample can reduce the concentration of interfering matrix components.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of co-eluting substances in celecoxib analysis?

Common sources of co-eluting substances include:

• Process-related impurities: These are substances formed during the synthesis of the celecoxib active pharmaceutical ingredient (API). They can include isomers (e.g., ortho and meta isomers) and other structurally similar compounds.

• Degradation products: Celecoxib can degrade under stress conditions such as acid, base, oxidation, heat, and light, forming products that may co-elute with the parent drug.

• Excipients: In formulated products like capsules, excipients used in the formulation can sometimes interfere with the analysis.

• Endogenous matrix components: When analyzing biological samples, components like phospholipids, proteins, and metabolites can co-elute and cause matrix effects.

Q2: What are the regulatory expectations for method specificity in celecoxib assays?

Regulatory bodies like the FDA and EMA, following ICH guidelines, require that the analytical method be specific, meaning it can unequivocally assess the analyte in the presence of components that may be expected to be present. This includes impurities, degradation products, and matrix components. The method must demonstrate that these potential interferents do not co-elute with the analyte peak.

Q3: When should I use HPLC-UV versus LC-MS/MS for celecoxib analysis?

• HPLC-UV is a robust and widely available technique suitable for the analysis of celecoxib in bulk drug and pharmaceutical formulations where the concentration of celecoxib is high and the sample matrix is relatively clean.

• LC-MS/MS is the preferred method for analyzing celecoxib in complex biological matrices like plasma or serum due to its superior sensitivity and selectivity. The use of Multiple Reaction Monitoring (MRM) in LC-MS/MS provides a high degree of specificity, which is crucial for distinguishing the analyte from the complex background.

Q4: Can I use a different internal standard if a stable isotope-labeled one is not available?

Yes, if a stable isotope-labeled internal standard is not available, a structural analog can be used. A structural analog is a compound with a chemical structure similar to the analyte. However, it's important to note that a structural analog may not co-elute with the analyte and may have different ionization efficiency, making it less effective at compensating for matrix effects compared to a SIL-IS.

Visualized Workflows

Troubleshooting Co-elution in HPLC

Caption: A workflow for diagnosing and mitigating matrix effects in LC-MS/MS analysis.

Data Summary

Table 1: Common Celecoxib Impurities and Potential for Co-elution

Impurity Name	Chemical Name	Potential for Co-elution	Recommended Analytical Approach
EP Impurity A / USP o-celecoxib	ortho isomer of celecoxib	High, especially with non-optimized methods.	Chiral stationary phase or optimized reversed-phase method.
EP Impurity B / USP Related Compound B	4-[3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide	High, can be difficult to separate from celecoxib.	Optimized reversed-phase HPLC with careful mobile phase selection.
USP Related Compound C	ortho/para isomer of celecoxib	High, elutes close to the main peak.	Optimized reversed-phase HPLC.

References

• SynThink. Celecoxib EP Impurities & USP Related Compounds. [Link]

• Research Journal of Pharmacy and Technology. Validated Analytical Method Development of Celecoxib in Bulk, Tablet and Rat Plasma by UV-Spectroscopy. [Link]

• SciSpace. A rapid and sensitive HPLC method for the analysis of celecoxib in human plasma: application to pharmacokinetic studies. [Link]

• SciSpace. A selective and sensitive LC-MS/MS method for the simultaneous determination of twopotential genotoxic impurities in celecoxib. [Link]

• JOURNAL OF PHARMA INSIGHTS AND RESEARCH. Development and Validation of a Stability-Indicating RP- HPLC Method for Quantitative Analysis of Celecoxib in Pharmaceutical Formulations. [Link]

• metfop. Development and validation of RP-HPLC method for the assay of Celecoxib capsule. [Link]

• PMC. Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. [Link]

• PubMed. Validated HPLC method for the determination of celecoxib in human serum and its application in a clinical pharmacokinetic study. [Link]

• PMC. Development of a Unified Reversed-Phase HPLC Method for Efficient Determination of EP and USP Process-Related Impurities in Celecoxib Using Analytical Quality by Design Principles. [Link]

• Farmacia Journal. separation and determination of - process-related impurities of celecoxib in bulk drugs using reversed phase liquid chromatography. [Link]

• Acta Farmacéutica Bonaerense. Celecoxib Identification Methods. [Link]

• Taylor & Francis. Revealing Changes in Celecoxib Nanostructured Lipid Carrier's Bioavailability Using Hyaluronic Acid as an Enhancer by HPLC-MS/MS. [Link]

• ResearchGate. ESTIMATION OF CELECOXIB IN HUMAN PLASMA BY RAPID AND SELECTIVE LC-MS/MS METHOD FOR A BIOEQUIVALENCE STUDY. [Link]

• ResearchGate. design, characterization and impurity profiling of celecoxib by rp-hplc. [Link]

• Chromatography Online. Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. [Link]

• Restek. Developing Fast GC Methods – Avoiding Changes in Elution Order or Separation Efficiency. [Link]

• Asian Journal of Chemistry. Selective RP-HPLC Determination of Celecoxib in Capsules. [Link]

• Chromatography Online. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]

• SynZeal. Celecoxib Impurities. [Link]

• MICROSOLV. Celecoxib Impurity Analysis by HPLC Using Phenyl Hydride Column. [Link]

• LCGC International. Ion Suppression: A Major Concern in Mass Spectrometry. [Link]

• AMSbiopharma. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. [Link]

• Longdom. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. [Link]

• Chromatography Forum. How to Separate Coeluting Compounds. [Link]

• Scribd. RP-HPLC Method for Celecoxib Analysis. [Link]

• SIELC Technologies. HPLC Method for Analysis of Celebrex. [Link]

• AnalyteGuru. Real Solutions to Improve Your HPLC Peak Resolution. [Link]

• Phenomenex. HPLC Troubleshooting Guide. [Link]

• Scientific Literature. Pharmacological and Analytical Profile of Celecoxib. [Link]

• PMC. *Simultaneous Determination of Celecoxib, Erlotinib, and its Metabolite Desmethyl-Erlotinib (OSI-420)

Technical Support Center: Minimizing Carryover in Celecoxib UPLC-MS/MS Analysis

Welcome to the Technical Support Center. This guide is specifically designed for researchers, bioanalytical scientists, and drug development professionals facing persistent carryover challenges during the quantitative analysis of celecoxib. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting—focusing on the mechanistic causality of carryover and providing self-validating protocols to ensure absolute scientific integrity in your assays.

Section 1: The Causality of Celecoxib Carryover

Q: Why does celecoxib exhibit persistent memory effects in UPLC-MS/MS systems? A: Celecoxib is a highly hydrophobic, non-steroidal anti-inflammatory drug (NSAID) with a LogP of approximately 3.5[1]. This extreme lipophilicity drives non-specific binding (NSB) to the hydrophobic surfaces within the LC-MS system. When a high-concentration sample (Upper Limit of Quantification, ULOQ) is injected, residual celecoxib molecules adhere to polyetheretherketone (PEEK) tubing, stainless steel autosampler needles, and the stationary phase. These molecules slowly desorb into subsequent blank or low-concentration injections, causing false-positive signals and compromising assay linearity[2].

Q: What are the primary hardware culprits for this carryover? A: Carryover is rarely an isolated phenomenon. It typically originates from the autosampler (needle seat, rotor seal, and metering device) or the analytical column (frits and stationary phase)[3]. Understanding the logical relationship between the analyte's properties and the system hardware is the first step in mitigation.

Logical relationship of celecoxib carryover sources in UPLC-MS/MS systems.

Section 2: Diagnostic Workflows

Q: How do I systematically identify the source of celecoxib carryover? A: Guesswork leads to wasted instrument time. A systematic, part-by-part isolation strategy—specifically the zero-volume union test—is the most authoritative way to pinpoint the exact origin of the memory effect[2].

Step-by-step diagnostic workflow for isolating the source of carryover.

Protocol 1: System Isolation & Carryover Evaluation (Self-Validating Workflow)

Objective: Differentiate between autosampler-induced and column-induced carryover.

• Baseline Establishment: Inject the ULOQ standard of celecoxib, immediately followed by three consecutive blank matrix injections.

• Initial Assessment: Analyze the first blank. If the celecoxib peak area is >20% of the Lower Limit of Quantification (LLOQ), carryover is confirmed[4].

• Hardware Isolation: Remove the analytical column and replace it with a zero-volume union[2].

• Re-evaluation: Repeat the ULOQ-Blank sequence, monitoring the MS/MS transition for celecoxib without chromatographic retention.

• Causality Deduction:

  • If carryover disappears: The issue is column-related. Proceed to Protocol 3.

  • If carryover persists: The issue is autosampler-related. Proceed to Protocol 2[2].

• Validation Criteria: The system is validated as "carryover-free" only when the first blank post-ULOQ shows a celecoxib signal <20% of the LLOQ and <5% of the Internal Standard (IS)[4].

Section 3: Mitigation Strategies & Experimental Optimization

Q: How do I optimize the autosampler wash for a highly hydrophobic compound? A: Standard methanol/water washes are fundamentally incapable of disrupting the strong hydrophobic interactions between celecoxib and the needle surface. You must decrease the dielectric constant of the wash solvent by incorporating stronger organic solvents like Isopropanol (IPA) or Acetone. Adding a small amount of acid (e.g., 0.1% Formic Acid) helps maintain the analyte in a consistent ionization state, preventing secondary ionic interactions.

Table 1: Effect of Wash Solvent Composition on Celecoxib Carryover

(Quantitative optimization data based on hydrophobic LogP principles)

Wash Solvent Composition	Wash Volume (µL)	Carryover (% of LLOQ)	Assessment
50:50 MeOH:H2O (0.1% FA)	600	45.2%	Poor (Insufficient hydrophobicity disruption)
100% Acetonitrile	600	22.8%	Moderate
25:25:25:25 MeOH:ACN:IPA:H2O (0.1% FA)	600	11.4%	Good
40:40:20 ACN:IPA:Acetone (0.1% FA)	600	3.1%	Excellent (Optimal solubilization)

Protocol 2: Autosampler Wash Optimization

• Configure the autosampler to utilize a strong/weak wash system.

• Prepare the Strong Wash as 40:40:20 Acetonitrile:Isopropanol:Acetone with 0.1% Formic Acid.

• Prepare the Weak Wash as 10:90 Acetonitrile:Water to ensure compatibility with your initial gradient conditions and prevent peak distortion.

• Increase the strong wash volume to at least 600 µL and incorporate a multi-stroke wash cycle (e.g., 3x 200 µL dips) if supported by your hardware.

• Validate: Execute the ULOQ-Blank sequence to confirm carryover is <20% LLOQ[4].

Q: How do I eliminate column-based carryover if the zero-volume union test points to the column? A: A common misconception in chromatography is that extending the high-organic hold at the end of a gradient will wash away all residual hydrophobic analytes. However, continuous high-organic flushing is often less effective than cycling between high and low organic mobile phases[5]. This cycling (a "sawtooth" gradient) forces the stationary phase to repeatedly swell and contract, disrupting the equilibrium and effectively stripping deeply retained celecoxib molecules from the column pores[5].

Table 2: Sawtooth Gradient Optimization for Celecoxib

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)	Purpose
0.0 - 1.5	60 → 5	40 → 95	Analytical Elution
1.5 - 2.0	5	95	First High-Organic Wash
2.0 - 2.1	60	40	Low-Organic Shock
2.1 - 2.3	5	95	Second High-Organic Wash
2.3 - 2.4	60	40	Low-Organic Shock
2.4 - 2.6	5	95	Third High-Organic Wash
2.6 - 3.0	60	40	Re-equilibration

Protocol 3: Column Sawtooth Gradient Implementation

• Program the LC pump to execute the gradient outlined in Table 2.

• Ensure Mobile Phase B contains a strong eluting solvent (e.g., 100% Acetonitrile or a Methanol/Acetonitrile blend).

• Monitor system backpressure during the sawtooth cycles to ensure the rapid solvent changes do not exceed the column's operational pressure limits.

• Validate: Inject a ULOQ sample followed by a blank. The carryover must fall below the 20% LLOQ threshold to validate the method for bioanalytical use[4].

References

• Universal LC-MS method for minimized carryover in a discovery bioanalytical setting. Source: nih.gov. URL:[Link]

• Achieving lowest carry-over with Agilent 1290 Infinity LC and LC/MS systems. Source: agilent.com. URL:[Link]

• Can Celecoxib Assay in Preclinical Studies Be Improved? Source: mdpi.com. URL:[Link]

• Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. Source: nih.gov. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. Universal LC-MS method for minimized carryover in a discovery bioanalytical setting - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing Hydroxy Celecoxib-d4 with other internal standards

The quantification of celecoxib and its metabolites in biological matrices is a critical component of modern pharmacokinetic (PK) and drug metabolism studies. Celecoxib, a selective COX-2 inhibitor, undergoes extensive hepatic metabolism mediated primarily by CYP2C9[1].

In bioanalytical method development, the selection of an internal standard (IS) dictates the robustness, precision, and accuracy of the assay. While surrogate internal standards are frequently used to cut costs, quantifying the transient intermediate hydroxycelecoxib (M3) demands the highest level of analytical rigor.

This guide objectively compares the performance of Hydroxy Celecoxib-d4 against alternative internal standards, providing the mechanistic rationale and self-validating protocols necessary for robust LC-MS/MS assay development.

The Metabolic Context of Hydroxycelecoxib

Following oral administration, celecoxib is rapidly oxidized to hydroxycelecoxib (M3), which is subsequently oxidized by cytosolic dehydrogenases into the major inactive metabolite, carboxycelecoxib (M2)[1]. Because hydroxycelecoxib is a transient intermediate, its concentration in systemic circulation is relatively low, requiring highly sensitive UPLC-MS/MS methods capable of detecting concentrations as low as 0.3 nM[1].

Metabolic pathway of Celecoxib highlighting the transient intermediate Hydroxycelecoxib.

Comparative Analysis of Internal Standards

In Electrospray Ionization (ESI), the biological matrix (plasma, blood, or urine) introduces endogenous lipids and salts that compete with the analyte for charge droplets. This phenomenon, known as ion suppression or matrix effect , can severely compromise quantification[2]. The primary function of an IS is to normalize these effects.

Targeted SIL-IS: Hydroxy Celecoxib-d4 (The Gold Standard)

A Stable Isotope-Labeled Internal Standard (SIL-IS) like Hydroxy Celecoxib-d4 is structurally identical to the target analyte, except for the substitution of four hydrogen atoms with deuterium.

• Mechanistic Causality: Because it shares the exact physicochemical properties of hydroxycelecoxib, it co-elutes chromatographically. When co-eluting matrix components cause ion suppression, the analyte and the IS are suppressed equally. The ratio of their MS responses remains constant, yielding an IS-normalized matrix factor near 1.0. Furthermore, the +4 Da mass shift ensures there is no isotopic cross-talk in the Multiple Reaction Monitoring (MRM) channels.

Surrogate SIL-IS: Celecoxib-d7

Celecoxib-d7 is the optimal IS for quantifying the parent drug. However, some laboratories attempt to co-opt it for metabolite quantification to save costs.

• Mechanistic Causality: Celecoxib-d7 lacks the hydroxyl group present in M3. Consequently, it is more hydrophobic and exhibits a longer retention time on a reversed-phase C18 column. Because it elutes at a different time than hydroxycelecoxib, it is exposed to a completely different "zone" of matrix suppression, failing to accurately normalize the ionization of M3.

Structural Analogs: Atorvastatin / Curcumin

Generic drugs like atorvastatin or curcumin are sometimes used as low-cost internal standards[3].

• Mechanistic Causality: These compounds have entirely different pKa values, polarities, and extraction efficiencies. During sample preparation (e.g., Liquid-Liquid Extraction), the recovery of atorvastatin will not mirror the recovery of hydroxycelecoxib, leading to high intra-day variability and poor assay reproducibility.

Quantitative Performance Comparison

The following table synthesizes the expected analytical performance when quantifying Hydroxycelecoxib using different classes of internal standards, based on established LC-MS/MS validation parameters[1],,[3].

Internal Standard Type	Example Compound	Retention Time Alignment	IS-Normalized Matrix Factor	Extraction Recovery	Intra-day Precision (%CV)	Suitability for M3
Targeted SIL-IS	Hydroxy Celecoxib-d4	Exact Co-elution	0.98 – 1.02	> 85%	< 5.0%	Optimal
Surrogate SIL-IS	Celecoxib-d7	Mismatch (Elutes later)	0.80 – 1.15	~ 75%	8.0 – 12.0%	Sub-optimal
Structural Analog	Atorvastatin	Significant Mismatch	0.65 – 1.30	60 – 90% (Variable)	10.0 – 15.0%	Poor

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol utilizes a Salting-Out Liquid-Liquid Extraction (SALLE) method[1]. By spiking Hydroxy Celecoxib-d4 at the very first step, the workflow becomes a self-validating system: any volumetric loss during extraction or evaporation is mathematically canceled out by the IS ratio.

Step-by-Step SALLE Methodology

• Sample Aliquoting: Transfer 100 µL of biological matrix (e.g., rat blood or human plasma) into a clean 1.5 mL microcentrifuge tube[1].

• IS Spiking: Add 10 µL of Hydroxy Celecoxib-d4 working solution (e.g., 50 ng/mL). Vortex briefly. Note: Spiking before precipitation ensures the SIL-IS accounts for all subsequent extraction inefficiencies.

• Protein Precipitation: Add 300 µL of LC-MS grade acetonitrile[1]. Causality: Acetonitrile denatures and precipitates plasma proteins, releasing protein-bound analytes.

• Salting-Out: Add 100 mg of sodium chloride (NaCl) to the mixture[1]. Causality: The high ionic strength forces a phase separation between the aqueous matrix and the organic acetonitrile, driving the hydrophobic analytes into the upper organic layer.

• Agitation & Centrifugation: Vortex vigorously for 5 minutes. Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the proteins and separate the phases.

• Evaporation: Transfer the upper organic layer to a clean tube. Evaporate to complete dryness under a gentle stream of nitrogen gas at 40°C[2].

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 10 mM ammonium formate buffer : methanol)[3]. Inject 10 µL into the LC-MS/MS system.

Self-validating Salting-Out Liquid-Liquid Extraction (SALLE) workflow for LC-MS/MS analysis.

LC-MS/MS MRM Parameters

For maximum sensitivity, the mass spectrometer should be operated in Negative Electrospray Ionization (ESI-) mode. The transition relies on the deprotonated pseudo-molecular ion [M-H]- and the subsequent loss of the sulfonamide group (SO2, 64 Da).

• Celecoxib: m/z 380.0 → 316.0

• Hydroxycelecoxib (M3): m/z 396.0 → 332.0

• Hydroxy Celecoxib-d4 (IS): m/z 400.0 → 336.0

By utilizing Hydroxy Celecoxib-d4, researchers ensure that matrix effects are perfectly normalized, leading to an assay that easily meets the rigorous accuracy and precision guidelines required by regulatory agencies for pharmacokinetic profiling.

References

• Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accur
• A Novel LC-MS/MS Method for the Determination of Celecoxib in Human Plasma. sphinxsai.com.
• Application Note: Quantification of Celecoxib in Human Plasma by LC-MS/MS. benchchem.com.
• Development of simple and rapid LC-MS/MS method for determination of celecoxib in human plasma and its applic

Sources

• 1. Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of simple and rapid LC-MS/MS method for determination of celecoxib in human plasma and its application to bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Linearity and Range in Celecoxib Bioanalysis by LC-MS/MS

Welcome to a comprehensive technical guide designed for researchers, scientists, and drug development professionals. This document moves beyond mere protocol recitation to provide an in-depth comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of celecoxib. Our focus is on two of the most critical validation parameters: linearity and range . We will dissect the causal relationships between experimental choices—from sample preparation to internal standard selection—and their ultimate impact on method performance. This guide is built on the principles of scientific integrity, providing you with the insights to develop and select robust, reliable, and regulatory-compliant bioanalytical assays.

The Foundation: Why Linearity and Range are Critical in Bioanalysis

In regulated bioanalysis, the goal is to generate concentration data that is accurate and reproducible. This data underpins crucial pharmacokinetic (PK) and toxicokinetic (TK) studies. The calibration curve is the heart of this process, and its characteristics define the method's reliability.

• Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte over a given range.[1][2]

• The Calibration Range is the span of concentrations, from the Lower Limit of Quantification (LLOQ) to the Upper Limit of Quantification (ULOQ), over which the method is proven to be accurate, precise, and linear.[2]

An assay with a wide and well-defined linear range is essential for capturing the full concentration-time profile of a drug like celecoxib, from its peak concentration (Cmax) shortly after administration to its elimination phase.[3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent requirements for establishing and validating these parameters.[4][5][6][7]

Caption: Key parameters defining a validated calibration curve.

Comparative Analysis of Published LC-MS/MS Methods

The selection of an analytical methodology has a profound impact on the achievable linear range. The following table summarizes and compares several validated LC-MS/MS methods for celecoxib quantification in biological matrices. This data highlights how different approaches to sample preparation and internal standard selection yield varied results.

Linearity Range (ng/mL)	LLOQ (ng/mL)	Biological Matrix	Sample Preparation	Internal Standard (IS)	Reference
10.0 - 4000	10.0	Human Plasma	Solid-Phase Extraction (SPE)	Celecoxib-d7	[3][8]
5.05 - 2519	5.05	Human Plasma	Solid-Phase Extraction (SPE)	Celecoxib-d7
5.047 - 2518.667	5.047	Human Plasma	Solid-Phase Extraction (SPE)	Celecoxib-d7	[9]
7.0 - 1800	7.0	Human Plasma	Protein Precipitation (PPT)	Celecoxib-d4	[10]
10 - 2000	10.0	Human Plasma	Liquid-Liquid Extraction (LLE)	Atorvastatin	[11]
20 - 800	20.0	Rat Plasma	Protein Precipitation (PPT)	Celecoxib-d4	[12][13]
0.114 - 7600	0.114	Rat Blood	Salting-out LLE	Structural Analog	[14]
*Converted from 0.3-20000 nM for comparison purposes.

Expert Insights & Causality:

• Impact of Sample Preparation: Methods employing Solid-Phase Extraction (SPE) consistently demonstrate wide linear ranges with low LLOQs (e.g., 5-10 ng/mL).[3][9] This is because SPE provides a more rigorous cleanup than Protein Precipitation (PPT) or Liquid-Liquid Extraction (LLE), significantly reducing matrix components that can cause ion suppression and interfere with quantification at low concentrations. While PPT is faster, it often results in a higher LLOQ (e.g., 7-20 ng/mL), limiting the lower end of the linear range.[10][12][13]

• The Gold Standard: Stable Isotope-Labeled (SIL) Internal Standards: The vast majority of high-performance methods utilize a deuterated internal standard, such as Celecoxib-d7 or Celecoxib-d4.[3][8][10][12][15] A SIL IS is the ideal choice because its physicochemical properties are nearly identical to the analyte.[15] It co-elutes and experiences the same degree of extraction variability and matrix effects, providing the most accurate correction and supporting a robust, wide linear range. Methods using a structural analog IS, like Atorvastatin, can be effective but are more susceptible to differential matrix effects, potentially compromising linearity.[11][16]

• Matrix Considerations: The choice of biological matrix (e.g., plasma vs. whole blood) can influence the method. A method developed for rat blood achieved a very low LLOQ, demonstrating the importance of validating the method in the specific matrix of interest.[14]

In-Depth Protocol: A Robust SPE-LC-MS/MS Method

This section provides a detailed, step-by-step protocol for a representative high-performance method for celecoxib quantification in human plasma, based on techniques described in the literature.[3]

Experimental Workflow Diagram

Caption: Step-by-step workflow for celecoxib quantification.

A. Materials and Reagents

• Standards: Celecoxib (≥99% purity) and Celecoxib-d7 (Internal Standard, IS)

• Solvents: LC-MS grade methanol and acetonitrile

• Reagents: Ammonium acetate, formic acid, and ultrapure water

• Biological Matrix: Blank human plasma (K2-EDTA)

• Hardware: SPE cartridges (e.g., Celerity Deluxe DVB-LP, 30 mg/1mL), analytical column (e.g., ACE C8 or C18, 50 x 4.0 mm, 3.0 µm)[3][8]

B. Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve celecoxib and celecoxib-d7 in methanol to prepare primary stock solutions.

• Working Solutions: Serially dilute the celecoxib stock solution with methanol:water (1:1) to prepare working solutions for spiking calibration standards (CS) and quality control (QC) samples.

• IS Working Solution (e.g., 10 ng/mL): Dilute the celecoxib-d7 stock solution to the final working concentration used for spiking all samples (except blanks).

C. Preparation of Calibration Standards and QC Samples

• Spike 950 µL of blank human plasma with 50 µL of the appropriate celecoxib working solution to achieve final concentrations for the calibration curve (e.g., 5, 10, 50, 250, 500, 1000, 2000, 2500 ng/mL).

• Prepare QC samples in the same manner at a minimum of four levels: LLOQ, Low, Medium, and High.

D. Sample Extraction Protocol (SPE)

Causality: This SPE protocol is chosen for its efficiency in removing salts and phospholipids, resulting in a cleaner extract, minimal matrix effect, and high, reproducible recovery—all of which are foundational for achieving a wide linear range.

• To 200 µL of plasma sample (unknown, CS, or QC), add 20 µL of the IS working solution (Celecoxib-d7) and vortex.

• Add 500 µL of water and vortex again.

• Condition an SPE cartridge by passing 1.0 mL of methanol followed by 1.0 mL of water.

• Load the entire sample mixture onto the conditioned cartridge.

• Wash the cartridge with 1.0 mL of water to remove polar interferences.

• Elute the celecoxib and IS from the cartridge with 1.0 mL of the mobile phase.

• Transfer the eluate to an autosampler vial for injection.

E. LC-MS/MS Conditions

Parameter	Condition	Rationale
LC System	Waters Alliance HT or equivalent	Standard high-performance liquid chromatograph.
Mass Spectrometer	Triple quadrupole (e.g., Waters Quattro Micro)	Required for selective and sensitive MRM transitions.
Analytical Column	C18, 50 x 4.6 mm, 3 µm	Provides good retention and peak shape for celecoxib.
Mobile Phase	5 mM Ammonium Acetate : Acetonitrile (20:80, v/v)	Common reversed-phase conditions for good ionization.
Flow Rate	0.75 mL/min	Provides adequate separation within a short run time.
Injection Volume	10 µL	Standard volume for sensitivity without overloading.
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive	Celecoxib can be monitored in both modes; negative is common.[10]
MRM Transitions	Celecoxib: m/z 380 → 316; Celecoxib-d7: m/z 387 → 323	Specific precursor-to-product ion transitions for quantification.[3]
Run Time	~2.5 minutes	Allows for high-throughput analysis.

Conclusion: A Synthesis of Best Practices

The accurate quantification of celecoxib by LC-MS/MS is a well-established practice, yet the robustness of the method, particularly its linearity and range, is not accidental. It is the direct result of deliberate, scientifically-grounded choices. This guide has demonstrated through a comparison of published data and a detailed representative protocol that achieving a wide, sensitive, and reliable linear range is contingent upon two primary factors:

• Effective Sample Cleanup: The use of Solid-Phase Extraction is demonstrably superior for minimizing matrix effects and achieving lower LLOQs.

• Appropriate Internal Standard: The use of a stable isotope-labeled internal standard, such as Celecoxib-d7, is non-negotiable for the most accurate and precise quantification, as it perfectly mimics the analyte's behavior throughout the analytical process.[15][16]

By integrating these core principles, researchers and drug development professionals can confidently develop or select LC-MS/MS methods for celecoxib that meet rigorous scientific and regulatory standards, ensuring the generation of high-quality data for critical pharmacokinetic assessments.

References

• A Novel LC-MS/MS Method for the Determination of Celecoxib in Human Plasma.
• Quantification of Celecoxib in Human Plasma by LC-MS/MS. Benchchem.
• Bioanalytical method validation - Scientific guideline. European Medicines Agency.
• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Taylor & Francis Online.
• Guideline on bioanalytical method valid
• Determination of celecoxib in human plasma by liquid chromatography-tandem mass spectrometry. PubMed.
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum.
• Development of simple and rapid LC-MS/MS method for determination of celecoxib in human plasma and its applic
• The Role of Celecoxib-d7 as an Internal Standard: A Technical Guide. Benchchem.
• Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accur
• ESTIMATION OF CELECOXIB IN HUMAN PLASMA BY RAPID AND SELECTIVE LC-MS/MS METHOD FOR A BIOEQUIVALENCE STUDY.
• A Comparative Guide to the Bioanalytical Method Validation of Celecoxib Using a Deuter
• Bioanalytical method validation: An upd
• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Taylor & Francis Online.
• A selective and sensitive LC-MS/MS method for the simultaneous determination of twopotential genotoxic impurities in celecoxib. SciSpace.
• Novel Validated LC-MS/MS Method for Simultaneous Estimation of Celecoxib and Amlodipine in Rat Plasma and its Application to a Pharmacokinetic Study. Ashdin Publishing.
• Essential FDA Guidelines for Bioanalytical Method Valid
• FDA Adopts ICH Final Guidance On Bioanalytical Method Valid
• ANALYSIS OF CELECOXIB IN HUMAN PLASMA WITH MEASUREMENT UNCERTAINTY ESTIMATION BY LIQUID CHROMATOGRAPHY–TANDEM MASS SPECTROMETRY. European Journal of Biomedical and Pharmaceutical Sciences.
• Novel Validated Lc-Ms/Ms Method For Simultaneous Estimation Of Celecoxib And Amlodipine In Rat Plasma And Its.
• M10 Bioanalytical Method Valid
• Bioanalytical Method Valid

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evaluating the robustness of a celecoxib quantification method

As a Senior Application Scientist, I frequently encounter analytical methods that perform flawlessly during initial development but fail spectacularly during routine quality control, inter-laboratory transfer, or high-throughput pharmacokinetic (PK) screening. This discrepancy almost always stems from a fundamental lack of built-in robustness.

Celecoxib, a selective COX-2 inhibitor characterized by its pyrazole ring and sulfonamide moiety, presents unique chromatographic challenges. Its retention behavior and ionization efficiency are highly susceptible to micro-fluctuations in mobile phase pH, organic composition, and column temperature. When , the analytical community is rapidly transitioning from traditional One-Factor-At-A-Time (OFAT) High-Performance Liquid Chromatography (HPLC-UV) to Analytical Quality by Design (AQbD) optimized Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

This guide objectively compares these two paradigms, providing the mechanistic rationale and self-validating protocols necessary to establish an impervious quantification workflow.

Mechanistic Causality: Why Traditional Robustness Fails

Historically, celecoxib quantification in pharmaceutical formulations and biological matrices relied on HPLC-UV methods validated via OFAT approaches[1]. In an OFAT robustness test, a single parameter (e.g., flow rate) is altered while all others are held constant.

The Flaw: OFAT fails to capture the critical interactions between variables. For instance, a simultaneous slight decrease in column temperature and a minor drop in the organic modifier percentage can synergistically cause celecoxib to co-elute with endogenous plasma lipids or degradation impurities.

The Solution: The AQbD approach utilizes Design of Experiments (DoE) to map a Method Operable Design Region (MODR)[2]. The MODR defines a multidimensional safe space. As long as the chromatographic parameters remain within this mathematically proven region, the method's Critical Quality Attributes (CQAs)—such as resolution, retention time stability, and signal-to-noise ratio—are guaranteed to meet specifications[3]. Furthermore, transitioning to LC-MS/MS provides the specificity required to eliminate matrix interference entirely, a necessity for complex biological samples[4].

Fig 1: Analytical Quality by Design (AQbD) workflow for robust method development.

Objective Performance Comparison

To justify the transition to an AQbD UHPLC-MS/MS framework, we must evaluate its performance metrics against the traditional OFAT HPLC-UV standard.

Table 1: Performance Comparison for Celecoxib Quantification

Parameter	Traditional OFAT HPLC-UV	AQbD UHPLC-MS/MS (Product Focus)	Causality / Scientific Rationale
Optimization Strategy	Trial-and-error (OFAT)	Design of Experiments (DoE)	DoE captures parameter interactions (e.g., Temp × Flow Rate) missed by OFAT, ensuring true robustness[2].
Robustness Space	Point estimate (Fragile)	Method Operable Design Region	MODR defines a multidimensional safe space, preventing Out-of-Specification (OOS) results[5].
Sensitivity (LOQ)	~50 ng/mL[6]	~0.5 ng/mL	LC-MS/MS eliminates background noise via Multiple Reaction Monitoring (MRM)[4].
Run Time	9.5 - 16.8 min[1][6]	< 3.0 min	Sub-2 µm particles in UHPLC increase theoretical plates, allowing faster flow rates without resolution loss.
Matrix Management	Susceptible to co-elution	Stable Isotope IS + MRM	Isotope dilution inherently corrects for matrix-induced ion suppression in the ESI source.

Self-Validating Experimental Protocols

A robust method is only as reliable as its execution. The following protocols are designed as self-validating systems; they contain internal checks that automatically flag systemic errors, ensuring that every data point generated is trustworthy.

Protocol A: Biological Sample Preparation (Liquid-Liquid Extraction)

Celecoxib is highly lipophilic (logP ~3.5) and heavily protein-bound (>97%). Liquid-Liquid Extraction (LLE) is preferred over protein precipitation to concentrate the analyte and remove phospholipids that cause ion suppression.

• Aliquot & Spike: Transfer 100 µL of human plasma into a clean microcentrifuge tube. Immediately add 10 µL of the Internal Standard (Celecoxib-d3, 100 ng/mL).

  • Causality Check: Adding the isotopically labeled IS at the very beginning ensures it undergoes the exact same extraction losses and matrix effects as the target analyte. This creates a self-correcting recovery ratio.

• Extraction: Add 500 µL of extraction solvent (Hexane:Ethyl Acetate, 50:50 v/v). Vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge at 10,000 × g for 10 minutes at 4°C.

  • Causality Check: Cold centrifugation precipitates residual lipoproteins at the aqueous-organic interface, ensuring a tight, clean phase separation.

• Evaporation & Reconstitution: Transfer the upper organic layer to a clean tube. Evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

Fig 2: Biological sample processing and LC-MS/MS detection pathway for celecoxib.

Protocol B: AQbD Robustness Validation via Box-Behnken Design (BBD)

To mathematically prove the robustness of the UHPLC-MS/MS method, we utilize a Box-Behnken Design.

• Define Critical Method Parameters (CMPs): Select the variables most likely to impact the assay based on prior risk assessment.

  • Mobile Phase B (Acetonitrile): Target 65% ± 2%

  • Flow Rate: Target 0.40 mL/min ± 0.05 mL/min

  • Column Temperature: Target 40°C ± 5°C

• Experimental Matrix Generation: Generate a 15-run BBD matrix (3 factors, 3 levels, including 3 center points to evaluate pure error).

  • Causality Check: We select BBD over a full factorial design because BBD avoids extreme parameter combinations (e.g., highest flow rate combined with lowest temperature), which can cause physically irrelevant system overpressure and column degradation.

• System Suitability Testing (SST) Integration: Inject a standard SST solution before each DoE run.

  • Trustworthiness Check: If the SST fails (e.g., peak tailing factor > 1.5 or theoretical plates drop below threshold), the sequence automatically aborts. This ensures that any variance observed in the DoE is strictly due to the varied method parameters, not sudden instrument drift or column failure.

• Execution & Statistical Analysis: Execute the 15 runs in a randomized order to eliminate time-dependent bias. Measure the retention time %RSD and peak area ratios. Utilize ANOVA to generate response surface plots, officially defining the MODR where the method is impervious to routine laboratory fluctuations[3].

Conclusion

Evaluating the robustness of a celecoxib quantification method requires moving beyond the fragile point-estimates of traditional HPLC-UV validation. By adopting an Analytical Quality by Design (AQbD) framework coupled with the extreme selectivity of UHPLC-MS/MS, laboratories can establish a Method Operable Design Region (MODR) that guarantees long-term analytical reliability. Implementing self-validating protocols—such as stable-isotope dilution and automated SST abort triggers—ensures that the method remains a source of truth throughout the drug development lifecycle.

References

• Development and validation of RP-HPLC method for the assay of Celecoxib capsule. Metfop. Available at:[Link]

• Development of a Unified Reversed-Phase HPLC Method for Efficient Determination of EP and USP Process-Related Impurities in Celecoxib Using Analytical Quality by Design Principles. MDPI. Available at:[Link]

• Enhancing Pharmaceutical Analysis with Analytical Quality by Design in UHPLC: A Review of Methodological Innovations. ResearchGate. Available at: [Link]

• Quality by Design in RP-HPLC Method Development: Optimizing Performance and Robustness. International Journal of Pharmaceutical Sciences. Available at: [Link]

• A selective and sensitive LC-MS/MS method for the simultaneous determination of two potential genotoxic impurities in celecoxib. ResearchGate. Available at:[Link]

• Simultaneous Determination of Docetaxel and Celecoxib in Porous Microparticles and Rat Plasma by Liquid-Liquid Extraction and HPLC with UV Detection. ResearchGate. Available at:[Link]

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A Comparative Guide to the Limit of Detection and Quantification for Hydroxycelecoxib in Bioanalytical Methods

In the landscape of pharmaceutical development and clinical pharmacology, the precise measurement of drug metabolites is paramount to understanding pharmacokinetics, safety, and efficacy. Hydroxycelecoxib, the primary active metabolite of the widely used nonsteroidal anti-inflammatory drug celecoxib, is a critical analyte in these studies. Its accurate quantification at low concentrations is essential for building a complete metabolic profile. This guide provides an in-depth comparison of the analytical limits of detection (LOD) and quantification (LOQ) for hydroxycelecoxib, focusing on the methodologies employed and the supporting experimental data that underpins them.

Foundational Concepts: Defining Analytical Sensitivity

Before delving into specific methods, it is crucial to establish a clear understanding of the limit of detection (LOD) and the limit of quantification (LOQ). These parameters define the sensitivity of a bioanalytical method.

• Limit of Detection (LOD): The LOD is the lowest concentration of an analyte in a sample that can be reliably distinguished from background noise, but not necessarily quantified with acceptable precision and accuracy. It is often determined as the concentration that yields a signal-to-noise (S/N) ratio of 3:1.

• Limit of Quantification (LOQ): The LOQ is the lowest concentration of an analyte that can be quantitatively determined with a predefined level of accuracy and precision. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide stringent guidelines for establishing the LOQ, often referred to as the Lower Limit of Quantification (LLOQ) in bioanalytical assays. The LLOQ is the lowest point on the calibration curve and must be determined with an accuracy of 80–120% and a precision of ≤20%.

The distinction is critical: while LOD confirms the presence of the analyte, LOQ provides a reliable quantitative value. For pharmacokinetic studies, the LLOQ is the more pertinent metric as it dictates the ability to accurately measure drug and metabolite concentrations over time, especially during the elimination phase.

The Gold Standard: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

Modern bioanalysis overwhelmingly favors the use of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for its unparalleled sensitivity, selectivity, and speed. This is particularly true for quantifying low-level metabolites like hydroxycelecoxib in complex biological matrices such as blood or plasma.

Causality Behind the Method: Why UPLC-MS/MS Excels

The superiority of UPLC-MS/MS stems from two core principles:

• Chromatographic Separation (UPLC): Ultra-Performance Liquid Chromatography utilizes columns with smaller particle sizes (<2 µm) compared to traditional HPLC, resulting in higher resolution, narrower peaks, and faster analysis times. This enhanced separation is critical for resolving hydroxycelecoxib from its parent drug, celecoxib, other metabolites, and endogenous matrix components.

• Mass Spectrometric Detection (MS/MS): Tandem mass spectrometry provides two layers of mass filtering. The first quadrupole (Q1) selects the precursor ion (the specific molecular weight of hydroxycelecoxib), which is then fragmented in a collision cell. The second quadrupole (Q3) selects a specific product ion unique to hydroxycelecoxib. This technique, known as Multiple Reaction Monitoring (MRM), is exceptionally selective and sensitive, effectively filtering out background noise and enabling quantification at very low levels.

Experimental Workflow for LLOQ Determination of Hydroxycelecoxib

The following protocol outlines a self-validating system for establishing the LLOQ of hydroxycelecoxib in a biological matrix (e.g., rat blood), synthesized from established methodologies.

Caption: Workflow for LLOQ determination of hydroxycelecoxib.

Detailed Protocol Steps:

• Preparation of Calibration Standards: A stock solution of hydroxycelecoxib is serially diluted and spiked into a blank biological matrix (e.g., rat blood) to create a series of calibration standards at low concentrations bracketing the expected LLOQ.

• Sample Extraction: A robust extraction method is critical for removing matrix interferences and concentrating the analyte. A common and effective technique is salting-out liquid-liquid extraction.

  • To a 100 µL blood sample, add an internal standard (a stable isotope-labeled version of the analyte is ideal for minimizing variability).

  • Add 300 µL of acetonitrile and ~100 mg of sodium chloride to precipitate proteins and facilitate phase separation.

  • Vortex vigorously for several minutes, then centrifuge at high speed (e.g., 14,000 rpm) to pellet the precipitated matter.

  • The resulting supernatant, containing hydroxycelecoxib, is carefully collected for analysis.

• UPLC-MS/MS Analysis: The extracted sample is injected into the UPLC-MS/MS system.

  • Chromatography: A reversed-phase C18 column is typically used to separate hydroxycelecoxib from other components.

  • Mass Spectrometry: The instrument is operated in MRM mode to specifically detect the precursor-to-product ion transition for hydroxycelecoxib.

• LLOQ Validation: To confirm the LLOQ, at least five replicate samples at the proposed lowest concentration are analyzed. The results must meet the following criteria as per regulatory guidelines:

  • The analyte response must be at least 10 times the response of the blank (S/N ≥ 10:1).

  • The calculated concentration must be within ±20% of the nominal concentration (accuracy).

  • The coefficient of variation (%CV) of the replicate measurements must be ≤20% (precision).

Comparative Performance of Analytical Methods

While UPLC-MS/MS is the current standard, older methods have also been used. A comparison clearly illustrates the evolution in analytical sensitivity.

Analyte	Method	Matrix	LLOQ	LOD	Reference
Hydroxycelecoxib (M3)	UPLC-MS/MS	Rat Blood	0.3 nM	Not Reported
Hydroxycelecoxib	HPLC-UV	Human Plasma	10 ng/mL (~25 nM)	Not Reported
Celecoxib	UPLC-MS/MS	Rat Blood	0.3 nM	Not Reported
Carboxycelecoxib (M2)	UPLC-MS/MS	Rat Blood	1.2 nM	Not Reported
Celecoxib	HPLC-UV	Human Plasma	10 ng/mL	Not Reported
Celecoxib	LC-MS/MS	Human Plasma	10 ng/mL	2.5 ng/mL

Note: The conversion from ng/mL to nM for hydroxycelecoxib is based on a molecular weight of approximately 397.37 g/mol .

As the data unequivocally shows, the UPLC-MS/MS method offers a sensitivity for hydroxycelecoxib that is approximately 80-fold greater than the previously reported HPLC-UV method (0.3 nM vs. ~25 nM). This significant improvement allows for a more detailed characterization of the metabolite's pharmacokinetic profile, especially at later time points when concentrations are very low.

Alternative Methodologies and Their Limitations

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Before the widespread adoption of mass spectrometry, HPLC with UV detection was a common technique.

• Methodology: This method relies on the inherent ability of hydroxycelecoxib to absorb ultraviolet light at a specific wavelength (e.g., 254 nm). Separation is achieved on an HPLC column, and quantification is based on the area of the analyte's peak in the UV chromatogram.

• Limitations: The primary drawback of HPLC-UV is its significantly lower sensitivity and selectivity compared to LC-MS/MS. The LLOQ is often in the range of 10-25 ng/mL, which may not be sufficient to capture the complete elimination phase of the metabolite in a pharmacokinetic study. Furthermore, it is more susceptible to interference from other compounds in the biological matrix that may absorb light at the same wavelength.

Conclusion: Prioritizing Sensitivity for Robust Pharmacokinetic Analysis

The accurate determination of the limit of detection and, more critically, the limit of quantification is a cornerstone of reliable bioanalytical science. For hydroxycelecoxib, the data compellingly demonstrates that UPLC-MS/MS is the superior analytical technique , offering an LLOQ of 0.3 nM in rat blood. This level of sensitivity is a dramatic improvement over older HPLC-UV methods and is essential for researchers and drug development professionals seeking to build a comprehensive and accurate pharmacokinetic profile of celecoxib and its metabolites. By adhering to rigorous validation protocols grounded in regulatory guidelines, scientists can ensure the integrity and trustworthiness of their data, ultimately supporting informed decisions in the drug development pipeline.

References

• Title: Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) Source: European Medicines Agency URL: [Link]

• Title: Guideline on bioanalytical method validation - EMA - European Union Source: European Medicines Agency URL: [Link]

• Title: Simultaneous Determination of Celecoxib, Erlotinib, and its Metabolite Desmethyl-Erlotinib (OSI-420)

A Senior Application Scientist's Guide to Comparative Bioequivalence Studies of Celecoxib Formulations

This guide provides an in-depth technical comparison of bioequivalence studies for various celecoxib formulations. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to explain the scientific rationale behind experimental choices, ensuring a thorough understanding of how to design and evaluate robust bioequivalence studies for this widely-used nonsteroidal anti-inflammatory drug (NSAID).

The Challenge of Celecoxib Bioequivalence: A BCS Class II Perspective

Celecoxib is classified as a Biopharmaceutical Classification System (BCS) Class II drug, characterized by high permeability but low aqueous solubility.[1][2][3][4][5] This low solubility is a critical factor governing its oral absorption and can lead to high variability in bioavailability.[1] Therefore, demonstrating bioequivalence between a test and a reference formulation of celecoxib is not merely a regulatory hurdle but a crucial scientific endeavor to ensure therapeutic interchangeability. The primary goal is to confirm that any new formulation delivers the active pharmaceutical ingredient (API) to the systemic circulation at a similar rate and extent as the innovator product.[6][7][8][9]

Novel formulation strategies such as self-nanoemulsifying drug delivery systems (SNEDDS), solid dispersions, and nanoformulations have been developed to enhance the solubility and, consequently, the oral bioavailability of celecoxib.[1][2][3][10][11][12][13] This guide will delve into the methodologies required to compare these advanced formulations against conventional capsules.

Core Principles of a Celecoxib Bioequivalence Study

A standard bioequivalence study for celecoxib formulations is typically conducted as a randomized, single-dose, two-period, two-sequence crossover study in a small group of healthy adult volunteers.[14][15][16][17][18][19][20] This design allows each subject to serve as their own control, minimizing inter-subject variability. A washout period of at least one week is incorporated between the two treatment periods to ensure complete elimination of the drug from the body before the next administration.[15][16][17][19]

Key Pharmacokinetic Parameters for Comparison

The assessment of bioequivalence hinges on the comparison of key pharmacokinetic parameters derived from the plasma concentration-time profiles of the test and reference formulations.[6][14][21] These include:

• Cmax (Maximum Plasma Concentration): This parameter reflects the rate of drug absorption.

• AUC0-t (Area Under the Plasma Concentration-Time Curve from time zero to the last quantifiable concentration): This represents the extent of drug absorption over a defined period.

• AUC0-∞ (Area Under the Plasma Concentration-Time Curve from time zero to infinity): This provides an estimate of the total extent of drug absorption.[15][16][17]

For bioequivalence to be established, the 90% confidence interval (CI) for the ratio of the geometric means (test/reference) of Cmax, AUC0-t, and AUC0-∞ must fall within the acceptance range of 80.00% to 125.00%.[7][15][16][17][22][23][24]

Comparative Data on Celecoxib Formulations

The following table summarizes pharmacokinetic data from a representative bioequivalence study comparing a test and a reference 200 mg celecoxib capsule formulation.

Pharmacokinetic Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	Ratio of Geometric Means (90% CI)
Cmax (ng/mL)	705.4 ± 185.2	720.1 ± 190.5	97.0% (93.26% - 100.70%)
AUC0-t (ng·h/mL)	2396 ± 134	2452 ± 61	97.7% (87.00% - 117.50%)
AUC0-∞ (ng·h/mL)	2596 ± 156	2663 ± 74	97.5% (86.49% - 118.56%)
Tmax (h)	3.0 ± 0.5	3.0 ± 0.5	Not Applicable for BE assessment
t1/2 (h)	11.2 ± 2.1	11.5 ± 2.3	Not Applicable for BE assessment

Data synthesized from a representative study for illustrative purposes.[15][17]

Novel formulations often exhibit altered pharmacokinetic profiles. For instance, a self-microemulsifying drug delivery system (SMEDDS) of celecoxib has been shown to increase the area under the curve (AUC) by over six-fold compared to a celecoxib suspension, indicating significantly enhanced bioavailability.[10] Similarly, nanocrystalline solid dispersions have demonstrated a 2.9-fold increase in Cmax and a 3.1-fold increase in AUC0–∞ compared to a physical mixture.[11]

Experimental Protocols: A Step-by-Step Guide

In Vitro Dissolution Testing

Given celecoxib's low solubility, in vitro dissolution testing is a critical first step in comparing formulations. It provides insights into the drug release characteristics and can sometimes be correlated with in vivo performance (In Vitro-In Vivo Correlation, IVIVC).[12][25][26]

Protocol for Comparative Dissolution Testing:

• Apparatus: USP Apparatus 2 (Paddle Apparatus) is commonly used.

• Dissolution Medium: The choice of medium is crucial. While standard buffers (e.g., pH 1.2, 4.5, 6.8) can be used, biorelevant media such as FaSSIF (Fasted State Simulated Intestinal Fluid) or FeSSIF (Fed State Simulated Intestinal Fluid) may provide more clinically relevant data. For instance, one study found that in a BCS pH 6.8 medium, only 4% of the celecoxib dose was released, whereas 100% was released in a FEDGAS pH 6.0 medium, highlighting the importance of medium selection.[27] The FDA's Dissolution Methods database should be consulted for the most current recommended method.[18][28]

• Test Conditions:

  • Volume: 900 mL

  • Temperature: 37 ± 0.5 °C

  • Paddle Speed: 75 RPM[27]

• Sampling: Withdraw samples at predetermined time points (e.g., 10, 20, 30, 45, and 60 minutes).[2] Replace the withdrawn volume with fresh, pre-warmed medium.

• Analysis: Analyze the samples for celecoxib concentration using a validated analytical method, typically HPLC with UV detection.[29]

• Data Comparison: Compare the dissolution profiles of the test and reference products. Similarity can be assessed using the f2 similarity factor.

In Vitro Dissolution Testing Workflow.

In Vivo Bioavailability Study

The definitive assessment of bioequivalence is the in vivo study in healthy human volunteers.

Protocol for a Typical In Vivo Bioequivalence Study:

• Study Design: A single-dose, randomized, open-label, two-period, crossover design is standard.[15][16][17][19]

• Subject Selection: Healthy male and non-pregnant, non-lactating female volunteers are recruited.[18] Exclusion criteria are critical and should include a history of gastrointestinal ulcers, bleeding, or allergic reactions to NSAIDs and sulfonamides.[18][30] It is also recommended to exclude CYP2C9 poor metabolizers, as celecoxib is primarily cleared by this enzyme.[18][30]

• Drug Administration: After an overnight fast, subjects receive a single dose of either the test or reference formulation with a standardized volume of water.

• Blood Sampling: Blood samples are collected in tubes containing an appropriate anticoagulant at predetermined time points before and after drug administration (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, and 48 hours).[16][17][19]

• Plasma Processing: Plasma is separated from the blood samples by centrifugation and stored frozen at -20°C or below until analysis.

• Bioanalytical Method: The concentration of celecoxib in plasma is determined using a validated bioanalytical method, most commonly reverse-phase high-performance liquid chromatography (RP-HPLC) with UV or mass spectrometric (MS/MS) detection.[15][16][17][19][29][31][32] The use of a stable isotope-labeled internal standard, such as celecoxib-d7, is considered the gold standard for LC-MS/MS analysis to ensure accuracy and precision.[33]

• Pharmacokinetic Analysis: The pharmacokinetic parameters (Cmax, Tmax, AUC0-t, AUC0-∞, and t1/2) are calculated from the plasma concentration-time data for each subject and formulation using non-compartmental methods.[14][21]

• Statistical Analysis: An Analysis of Variance (ANOVA) is performed on the log-transformed Cmax, AUC0-t, and AUC0-∞ data.[6][21] The 90% confidence intervals for the ratio of the geometric means of the test and reference products are then calculated.[14][21][34]

In Vivo Bioequivalence Study Workflow.

Conclusion

The comparative bioequivalence assessment of celecoxib formulations is a multifaceted process that requires a deep understanding of the drug's physicochemical properties, particularly its low solubility. While in vivo studies in healthy volunteers remain the gold standard for regulatory approval, in vitro dissolution testing plays a crucial role in formulation development and quality control. For BCS Class II compounds like celecoxib, the development of novel formulations that enhance solubility and bioavailability is an ongoing area of research. The protocols and principles outlined in this guide provide a robust framework for scientists and researchers to design and execute scientifically sound bioequivalence studies, ultimately ensuring that generic and reformulated celecoxib products are safe and effective alternatives for patients.

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• An overview of the recent developments in analytical methodologies for determination of COX-2 inhibitors in bulk drugs, pharmaceuticals and biological matrices. PubMed. Available at: [Link]

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• Celecoxib Nanoformulations with Enhanced Solubility, Dissolution Rate, and Oral Bioavailability: Experimental Approaches over In Vitro/In Vivo Evaluation. PMC. Available at: [Link]

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• Development of a Two-Compartment System In vitro Dissolution Test and Correlation with In vivo Pharmacokinetic Studies for Celecoxib. PubMed. Available at: [Link]

• Pharmacokinetics of DFN-15, a Novel Oral Solution of Celecoxib, Versus Celecoxib 400-mg Capsules: A Randomized Crossover Study in Fasting Healthy Volunteers. PMC. Available at: [Link]

• STATISTICAL TESTS FOR POPULATION BIOEQUIVALENCE. Statistica Sinica. Available at: [Link]

• Statistical Analysis in Bioequivalence studies. Juniper Publishers. Available at: [Link]

• Development of a Two-Compartment System In vitro Dissolution Test and Correlation with In vivo Pharmacokinetic Studies for Celecoxib. ResearchGate. Available at: [Link]

• What Are Bioavailability and Bioequivalence. Canada's Drug Agency. Available at: [Link]

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• Formulation, Characterization, and in Vivo Evaluation of Celecoxib-PVP Solid Dispersion Nanoparticles Using Supercritical Antisolvent Process. MDPI. Available at: [Link]

• Draft Guidance on Amlodipine Besylate; Celecoxib October 2024. accessdata.fda.gov. Available at: [Link]

• Where Did the 80-125% Bioequivalence Criteria Come From?. Certara. Available at: [Link]

• Bioequivalence Studies for Generic Drug Development. FDA. Available at: [Link]

• Determination of the Dissolution Behavior of Celecoxib-Eudragit E 100-Nanoparticles using Cross-Flow Filtration. University of Düsseldorf. Available at: [Link]

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• Public Assessment Report Scientific discussion Clibex 100 mg and 200 mg, capsules, hard (celecoxib) NL/H/2799. Geneesmiddeleninformatiebank. Available at: [Link]

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Safety & Regulatory Compliance

Hydroxy Celecoxib-d4 proper disposal procedures

As a Senior Application Scientist overseeing bioanalytical workflows, I recognize that handling stable isotope-labeled internal standards (SIL-IS) like Hydroxy Celecoxib-d4 requires precision not just in LC-MS/MS quantification, but in end-of-life material management.

Because Hydroxy Celecoxib-d4 retains the pharmacological backbone of its parent non-steroidal anti-inflammatory drug (NSAID), Celecoxib, it exhibits significant environmental persistence, aquatic toxicity, and reproductive hazards. Even at the micro-molar quantities typically used for standard curve generation, improper disposal can lead to severe regulatory penalties and environmental contamination.

This guide provides a self-validating, scientifically grounded framework for the safe segregation, decontamination, and disposal of Hydroxy Celecoxib-d4.

Chemical & Environmental Hazard Profiling

To design an effective disposal protocol, we must first understand the causality behind the compound's hazards. Hydroxy Celecoxib-d4 is not simply a benign laboratory reagent; it is an active pharmaceutical ingredient (API) analog. The table below summarizes the quantitative hazard data and the operational logic required to mitigate these risks.

Table 1: GHS Hazard Classifications & Operational Causality

Hazard Class	GHS Category	Hazard Statement	Causality & Laboratory Implication
Reproductive Toxicity	1B / 2	H360D / H361: May damage fertility or the unborn child[1][2].	Requires strict engineering controls (fume hoods). Absolutely prohibits sink or municipal drain disposal[3].
Specific Target Organ Toxicity	STOT RE 2	H373: May cause damage to organs (GI tract, Cardiovascular)[1][2].	Chronic exposure via aerosolized powder must be mitigated. Spills must be vacuumed or wet-wiped; never dry-swept[1][4].

| Aquatic Toxicity | Chronic 1 | H410 / H411: Very toxic to aquatic life with long-lasting effects[1][5]. | Effluent must be captured at the source and routed to a licensed facility for high-temperature incineration[6]. |

Mechanistic Waste Routing Workflow

The following diagram illustrates the logical flow of Hydroxy Celecoxib-d4 waste segregation. By physically separating solid API waste from organic LC-MS/MS effluents, we prevent dangerous cross-reactions (such as exothermic events or toxic gas evolution) that can occur when incompatible chemicals mix[3][7].

Workflow for Hydroxy Celecoxib-d4 waste segregation, decontamination, and EPA-compliant disposal.

Self-Validating Disposal Protocols

Phase 1: LC-MS/MS Effluent Management

When conducting bioanalysis, Hydroxy Celecoxib-d4 is typically dissolved in organic mobile phases like methanol or acetonitrile. The Environmental Protection Agency (EPA) categorizes such solvent mixtures as ignitable or F-listed wastes[8].

Step-by-Step Methodology:

• Direct Routing: Plumb LC-MS/MS waste lines directly into a dedicated, chemically compatible High-Density Polyethylene (HDPE) carboy.

• Chemical Segregation: Ensure this carboy never receives strong acids, bases, or oxidizing agents (e.g., peroxides), as mixing these with organic solvents and API can trigger violent reactions[3][7].

• Vapor Control: Equip the carboy with a carbon-filtered exhaust manifold to trap volatile organic compounds (VOCs) and maintain a closed system[3][9].

• Secondary Containment: Place the carboy inside a spill tray capable of holding >100% of the primary container's volume[3][10].

Phase 2: Solid Waste & Triple-Rinse Decontamination

Empty vials that previously held concentrated Hydroxy Celecoxib-d4 powder are not truly "empty" until chemically decontaminated. Because the compound is highly toxic, unrinsed vials must be treated as acutely hazardous waste. We utilize a Triple-Rinse Protocol to ensure strict mass-balance and environmental protection[10].

Step-by-Step Methodology:

• Primary Extraction: Transfer all usable Hydroxy Celecoxib-d4 powder to your reaction vessel.

• First Rinse: Add a highly solubilizing solvent (e.g., Methanol or DMSO) to the "empty" vial, filling it to 10% of its total volume. Cap tightly and vortex for 30 seconds to dissolve residual API clinging to the glass.

• Rinsate Capture: Transfer this rinsate into your designated Liquid Hazardous Waste container[10].

• Repeat: Execute steps 2 and 3 two additional times.

• Validation: Following the third rinse, the vial is considered decontaminated under federal guidelines and can be disposed of in standard laboratory glass-waste receptacles[10].

Phase 3: Satellite Accumulation Area (SAA) Logistics

Waste generated at the bench must be managed under strict SAA regulations to maintain regulatory compliance and laboratory safety.

Table 2: SAA Quantitative Limits & Actions

Parameter	Regulatory Limit	Operational Action
Labeling	100% Accuracy	Labels must state "Hazardous Waste" and list exact volume percentages (e.g., 50% MeOH, <0.1% API). No abbreviations[7][9].
Accumulation Time	1 Year	Date the container upon the first drop of waste. Must be removed before 1 year[7].

| Full Container Transfer | 72 Hours | Once a container reaches 90% capacity, complete a pickup form. It must be moved to a central facility within 3 days[7][9]. |

Emergency Spill Response

In the event of a Hydroxy Celecoxib-d4 powder spill, do not dry sweep , as this aerosolizes the reproductive toxin[1][4].

• Don appropriate PPE (N95/P100 respirator, nitrile gloves, safety goggles)[1][5].

• Cover the spill with a damp absorbent pad (wetted with water or a mild surfactant) to suppress dust generation[1].

• Carefully wipe the area inward from the edges to prevent spreading.

• Place all contaminated wipes into a sealed, labeled hazardous waste bag.

• Wash the affected surface thoroughly with soap and water to remove residual contamination[4][5].

• Offer the sealed waste to a licensed disposal company for destruction via an incinerator equipped with an afterburner and scrubber[6].

References

• Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines." CWU Environmental Health & Safety. URL: [Link]

• PCCA. "Safety Data Sheet: Celecoxib USP." PCCA Corporate. URL:[Link]

• National Institutes of Health (NIH). "NIH Waste Disposal Guide." NIH Office of Research Services. URL:[Link]

• Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." Daniels Health Knowledge Center. URL: [Link]

• Columbia University. "Hazardous Chemical Waste Management Guidelines." Columbia Research Environmental Health & Safety. URL: [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press. URL: [Link]

• Cleanchem Laboratories. "Material Safety Data Sheet - Celecoxib Hydroxymethyl Analog." Cleanchem. URL: [Link]

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Personal protective equipment for handling Hydroxy Celecoxib-d4

As a Senior Application Scientist specializing in LC-MS/MS bioanalysis and laboratory safety, I frequently oversee the implementation of stable isotope-labeled internal standards (SIL-IS) for pharmacokinetic assays. Hydroxy Celecoxib-d4 is the deuterated isotopologue of hydroxycelecoxib, the primary CYP2C9-mediated metabolite of the COX-2 inhibitor celecoxib[1].

While the deuterium substitution (-d4) is chemically inert and stabilizes the molecule for mass spectrometry, the core structure retains the potent pharmacological and toxicological profile of its parent compound. Handling this active pharmaceutical ingredient (API) in its pure, lyophilized powder form presents acute occupational hazards. This guide provides the definitive operational, personal protective equipment (PPE), and disposal protocols required to mitigate exposure risks.

Toxicological Profile & Causality (The "Why")

Before designing a PPE matrix, we must understand the mechanistic threat. Celecoxib and its primary metabolites are classified under the Globally Harmonized System (GHS) as Reproductive Toxins (Category 1B) and Specific Target Organ Toxins (STOT RE 2)[2][3].

The Causality: The fundamental mechanism of COX-2 inhibition interferes with prostaglandin synthesis, a pathway critical for normal fetal development and angiogenesis[4]. This is the direct cause of its H360D classification (May damage the unborn child)[2]. Furthermore, chronic exposure to micro-dust can lead to renal and cardiovascular toxicity (H373)[5]. Because Hydroxy Celecoxib-d4 is typically supplied as a highly electrostatic powder, the primary vectors of occupational exposure are inhalation of aerosolized particulates during weighing and transdermal absorption once dissolved in organic solvents[6].

Table 1: Quantitative Hazard Data & GHS Classification for Hydroxy Celecoxib / Celecoxib

Hazard Class	Category	Hazard Statement (H-Code)	Operational Implication
Reproductive Toxicity	1B	H360D: May damage the unborn child	Mandatory handling in containment; pregnant personnel must avoid contact[2].
STOT (Repeated Exposure)	2	H373: May cause damage to organs	Requires respiratory protection against chronic micro-dust inhalation[5].
Eye Irritation	2	H319: Causes serious eye irritation	Mandates splash-proof chemical goggles (no standard safety glasses)[5].
Aquatic Toxicity	1 / 2	H410 / H411: Toxic to aquatic life	Strict prohibition of sink disposal; requires specialized chemical waste streams[2][6].

(Data synthesized from standardized safety data sheets[2][3][5][6])

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE must be layered and chosen based on the chemical vehicle (powder vs. solvent).

• Hand Protection (Double-Gloving):

  • Protocol: Double-gloving is mandatory. Use a nitrile inner glove (minimum 4 mil) and a heavier nitrile or Viton™ outer glove (minimum 8 mil)[6].

  • Causality: Hydroxy Celecoxib-d4 is universally reconstituted in organic solvents like DMSO or Methanol for LC-MS/MS stock solutions. DMSO is a powerful penetration enhancer that rapidly carries dissolved solutes through the stratum corneum. Nitrile provides adequate protection against the dry powder, but if a solvent spill occurs, the outer glove must be immediately stripped to prevent chemical breakthrough.

• Respiratory & Containment Protection:

  • Protocol: Handle strictly within a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood with a face velocity of 80-100 fpm[5]. If engineering controls are compromised or unavailable, an N95 or P100 particulate respirator is the absolute minimum requirement[3][7].

  • Causality: The lyophilized powder is highly electrostatic and prone to aerosolization. Inhalation bypasses first-pass metabolism, delivering the toxic compound directly into systemic circulation.

• Eye & Body Protection:

  • Protocol: ANSI Z87.1+ splash goggles and a disposable, fluid-resistant Tyvek® lab coat with knit cuffs[5][6].

  • Causality: Standard safety glasses lack orbital seals, leaving the mucous membranes of the eyes vulnerable to micro-dust settling or solvent splashes (H319)[5]. Knit cuffs prevent the wrists from being exposed between the glove and the sleeve.

Operational Workflow: Step-by-Step Dissolution Protocol

This protocol ensures zero-emission handling when preparing a standard stock solution (e.g., 1 mg/mL) from pure powder.

• Preparation & Purging: Turn on the analytical microbalance inside the fume hood. Purge the hood for 5 minutes. Lay down a disposable anti-static weighing mat.

• PPE Donning: Don the Tyvek coat, splash goggles, and double nitrile/Viton gloves.

• Static Mitigation: Pass the sealed vial of Hydroxy Celecoxib-d4 through an anti-static ionizer to reduce powder cling.

• Weighing (Self-Validating Step): Using a calibrated micro-spatula, transfer the required mass onto a pre-tared weigh boat. Validation: If the powder visibly repels from the spatula or "jumps" out of the boat, the static charge is too high. Pause the operation and re-ionize the environment immediately to prevent aerosolization.

• Reconstitution: Transfer the powder to an amber volumetric flask. Add the primary solvent (e.g., LC-MS grade Methanol or DMSO) slowly down the interior wall to wash the neck of the flask and submerge the powder without creating a dust cloud.

• Decontamination: Wipe the exterior of the flask, the balance pan, and the spatula with a lint-free wipe soaked in 70% Isopropanol / 30% Water.

• Doffing: Remove the outer gloves by turning them inside out, trapping any potential residue inside. Place them directly into the solid hazardous waste bin before exiting the hood[3].

Workflow & Containment Visualization

Caption: Workflow for handling Hydroxy Celecoxib-d4 powder, emphasizing containment and PPE integration.

Spill Response and Disposal Plan

• Powder Spill (< 50 mg): Do not sweep or brush the powder, as mechanical agitation will aerosolize the API[2]. Cover the spill with absorbent pads lightly dampened with water or 70% isopropanol to suppress dust. Wipe inward from the edges. Dispose of all materials in a sealed, labeled chemical waste bag[7].

• Solvent Spill: Evacuate the immediate area if the volume exceeds 50 mL[7]. Use a universal chemical spill kit (vermiculite or specialized absorbent pads). Ensure you are wearing Viton™ gloves during cleanup, as the solvent vehicle (DMSO/MeOH) will rapidly degrade standard latex or thin nitrile[6].

• Disposal: Hydroxy Celecoxib-d4 is highly toxic to aquatic life with long-lasting effects (H410)[2]. Never dispose of aqueous or organic liquid waste down the drain[6]. Collect liquids in high-density polyethylene (HDPE) carboys explicitly labeled "Hazardous Waste: Toxic Organics (Celecoxib metabolites / Solvent)". Solid waste (contaminated gloves, vials, wipes) must be collected in dedicated bins and incinerated by a certified hazardous waste contractor[3].

References

• Pfizer Inc. "Celecoxib Capsules - SAFETY DATA SHEET". pfizer.com. 2

• Pharmacopoeia. "CAT 1230 - Celecoxib - SAFETY DATA SHEET". pharmacopoeia.com. 6

• American Molecules. "Celecoxib Safety Data Sheet". ammol.org. 5

• Fisher Scientific. "SAFETY DATA SHEET - Celecoxib". fishersci.com. 3

• National Institutes of Health. "Oxidation of celecoxib by polymorphic cytochrome P450 2C9 and alcohol dehydrogenase". nih.gov. 1

• Viatris. "Celebrex® Capsules - SAFETY DATA SHEET". viatris.com. 7

• Science.gov. "Sample records for celecoxib induced tumor". science.gov. 4

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